(2S)-tetrahydrofuran-2-carbaldehyde

Core Science & Biosynthesis

An In-depth Technical Guide to (2S)-oxolane-2-carbaldehyde: Nomenclature, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of (2S)-oxolane-2-carbaldehyde, a chiral heterocyclic aldehyde of significant interest in synthetic organic chemistry and drug discovery. We will delve into its precise nomenclature, explore common synonyms, and present a detailed, field-proven protocol for its synthesis via Swern oxidation. Furthermore, this document outlines the essential techniques for its purification and provides key analytical data for its unambiguous characterization.

Nomenclature and Synonyms: Establishing a Clear Identity

The precise and unambiguous identification of a chemical entity is paramount for effective scientific communication and reproducibility. The compound of interest is systematically named according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature.

The IUPAC name for this molecule is (2S)-oxolane-2-carbaldehyde [1]. This name is derived from the following structural features:

• Oxolane: This is the IUPAC preferred name for a five-membered saturated heterocyclic ring containing one oxygen atom, more commonly known as tetrahydrofuran.

• -2-carbaldehyde: This suffix indicates an aldehyde group (-CHO) attached to the second position of the oxolane ring.

• (2S)-: This stereochemical descriptor specifies the absolute configuration at the chiral center (carbon atom 2 of the oxolane ring) as 'S' according to the Cahn-Ingold-Prelog priority rules.

In scientific literature and commercial catalogs, (2S)-oxolane-2-carbaldehyde is also known by several synonyms. A clear understanding of these alternative names is crucial for comprehensive literature searches and procurement.

Synonym	Reference
(S)-Tetrahydrofuran-2-carbaldehyde	[1]
(2S)-tetrahydrofuran-2-carbaldehyde	[1]
(2S)-Tetrahydro-2-furancarboxaldehyde	[1]

It is important to note that the racemic mixture, which contains both the (S) and (R) enantiomers, is referred to as oxolane-2-carbaldehyde or tetrahydrofuran-2-carbaldehyde[2]. The corresponding (R)-enantiomer is designated as (2R)-oxolane-2-carbaldehyde[3].

Synthesis of (2S)-oxolane-2-carbaldehyde via Swern Oxidation

The selective oxidation of primary alcohols to aldehydes is a fundamental transformation in organic synthesis. For the preparation of (2S)-oxolane-2-carbaldehyde, the Swern oxidation is a highly effective and mild method, preventing over-oxidation to the carboxylic acid. The readily available chiral alcohol, ((2S)-tetrahydrofuran-2-yl)methanol, serves as the ideal starting material.

The Swern oxidation utilizes dimethyl sulfoxide (DMSO) as the oxidant, which is activated by an electrophile, typically oxalyl chloride, at low temperatures. The resulting highly reactive intermediate then reacts with the primary alcohol. Subsequent addition of a hindered organic base, such as triethylamine, facilitates an elimination reaction to yield the desired aldehyde[4][5].

Experimental Workflow: A Step-by-Step Protocol

This protocol is designed for the small to medium-scale laboratory synthesis of (2S)-oxolane-2-carbaldehyde. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Figure 1: A generalized workflow for the synthesis of (2S)-oxolane-2-carbaldehyde via Swern oxidation.

Materials and Reagents:

• ((2S)-tetrahydrofuran-2-yl)methanol (1.0 eq.)

• Oxalyl chloride (2.0 eq.)

• Dimethyl sulfoxide (DMSO) (4.0 eq.)

• Triethylamine (8.0 eq.)

• Dichloromethane (DCM), anhydrous

• Water, deionized

• Brine (saturated NaCl solution)

• Sodium sulfate (Na₂SO₄), anhydrous

• Silica gel for flash chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), add a solution of oxalyl chloride (2.0 eq.) in anhydrous DCM (10 volumes) to a three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and two dropping funnels.

• Activation of DMSO: Cool the flask to -78 °C using a dry ice/acetone bath. To this, add a solution of DMSO (4.0 eq.) in anhydrous DCM dropwise via a dropping funnel, ensuring the internal temperature does not rise above -60 °C. Stir the resulting mixture for one hour at -78 °C.

• Addition of Alcohol: Add a solution of ((2S)-tetrahydrofuran-2-yl)methanol (1.0 eq.) in anhydrous DCM (5 volumes) dropwise to the reaction mixture, maintaining the temperature at -78 °C. Stir the reaction for an additional two hours at this temperature.

• Elimination and Quenching: Add triethylamine (8.0 eq.) dropwise to the reaction mixture at -78 °C. After the addition is complete, add water (10 volumes) to quench the reaction.

• Work-up: Allow the reaction mixture to warm to room temperature. Separate the organic layer.

• Extraction and Washing: Wash the organic layer with brine solution (5 volumes).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude (2S)-oxolane-2-carbaldehyde.

Causality in Experimental Choices:

• Low Temperature (-78 °C): The Swern oxidation is conducted at cryogenic temperatures to control the reactivity of the highly electrophilic intermediate formed from DMSO and oxalyl chloride, preventing side reactions and decomposition[4].

• Inert Atmosphere: The use of an inert atmosphere prevents the introduction of moisture, which can react with the reagents and reduce the yield.

• Order of Addition: The specific order of reagent addition is critical. The alcohol is added after the activation of DMSO to ensure the formation of the desired alkoxysulfonium salt intermediate[5].

• Triethylamine as Base: A hindered amine base like triethylamine is used to deprotonate the intermediate, initiating the elimination reaction to form the aldehyde without competing nucleophilic attack[5].

Purification: Isolating the Target Compound

The crude product obtained after the work-up will likely contain unreacted starting materials, by-products, and residual reagents. Purification is essential to obtain (2S)-oxolane-2-carbaldehyde of high purity for subsequent applications. Flash column chromatography is a highly effective and efficient method for this purpose[6].

Protocol for Flash Column Chromatography:

Figure 2: A systematic workflow for the purification of (2S)-oxolane-2-carbaldehyde using flash column chromatography.

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A gradient of ethyl acetate in hexane is typically effective. The optimal solvent system should be determined by thin-layer chromatography (TLC) beforehand.

• Procedure: a. Prepare a slurry of silica gel in the initial, less polar eluent (e.g., 5% ethyl acetate in hexane). b. Pack a glass column with the slurry, ensuring no air bubbles are trapped. c. Dissolve the crude aldehyde in a minimal amount of DCM and adsorb it onto a small amount of silica gel. d. Carefully load the dried, sample-adsorbed silica onto the top of the column. e. Begin elution with the initial mobile phase, gradually increasing the polarity by increasing the percentage of ethyl acetate. f. Collect fractions and monitor their composition by TLC. g. Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield the purified (2S)-oxolane-2-carbaldehyde.

Characterization: Confirming the Structure and Purity

The identity and purity of the synthesized (2S)-oxolane-2-carbaldehyde must be confirmed through rigorous analytical techniques. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for this purpose, providing detailed information about the molecular structure.

Expected ¹H and ¹³C NMR Spectral Data:

While a specific, publicly available, and citable spectrum for (2S)-oxolane-2-carbaldehyde is not readily found in the searched literature, the expected chemical shifts and coupling patterns can be predicted based on the structure and data from similar compounds. The following table provides an estimation of the key NMR signals.

¹H NMR	Expected Chemical Shift (δ, ppm)	Multiplicity	Assignment
Aldehyde H	~9.6	Doublet	-CHO
H-2	~4.2	Multiplet	-CH(O)CHO
H-5	~3.8 - 4.0	Multiplet	-OCH₂-
H-3, H-4	~1.8 - 2.2	Multiplet	-CH₂CH₂-

¹³C NMR	Expected Chemical Shift (δ, ppm)	Assignment
Aldehyde C	~200	-CHO
C-2	~78	-CH(O)CHO
C-5	~68	-OCH₂-
C-3, C-4	~25 - 30	-CH₂CH₂-

Note: The exact chemical shifts and coupling constants can vary depending on the solvent and the specific NMR instrument used.

Conclusion

This technical guide has provided a detailed overview of (2S)-oxolane-2-carbaldehyde, covering its nomenclature, a robust synthetic protocol via Swern oxidation, and methods for its purification and characterization. The provided experimental procedures are based on established and reliable chemical transformations, offering a solid foundation for researchers in their synthetic endeavors. The causality behind the experimental choices has been explained to provide a deeper understanding of the underlying chemical principles. Adherence to these protocols, coupled with sound laboratory practice, will enable the successful synthesis and isolation of this valuable chiral building block for applications in drug discovery and development.

References

• PubChem. (2S)-tetrahydrofuran-2-carbaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• BenchChem. (2025). A Researcher's Guide to Aldehyde Synthesis: Swern Oxidation vs. Leading Alternatives.
• Omura, K., & Swern, D. (1978). Oxidation of alcohols by "activated" dimethyl sulfoxide. A preparative, steric and mechanistic study. Tetrahedron, 34(11), 1651-1660.
• Mancuso, A. J., Huang, S. L., & Swern, D. (1978). Oxidation of long-chain and related alcohols to carbonyls by dimethyl sulfoxide "activated" by oxalyl chloride. The Journal of Organic Chemistry, 43(12), 2480-2482.

• Organic Synthesis. (n.d.). Alcohol to Aldehyde/Ketone using Swern Oxidation. Retrieved from [Link]

• Chemistry Steps. (2020, January 6). Swern Oxidation. Retrieved from [Link]

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• gChem. (n.d.). Swern Oxidation.

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• Asian Journal of Research in Chemistry. (n.d.). A Review Article on Flash Chromatography.
• Senzer, B. D., Varongchayakul, C., Danheiser, R. L., Daniels, B., & Dong, V. M. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 102, 276-302.
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• Data in Brief. (n.d.). 1H-NMR and 13C-NMR dataset for some oxidative metabolites of CRA13 and their analogs.
• Teledyne ISCO. (n.d.). Optimized Flash Chromatography Purification: From TLC to large scale in three steps.
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An In-depth Technical Guide to the Physicochemical Characterization of (2S)-tetrahydrofuran-2-carbaldehyde

This guide provides a comprehensive overview of the essential physicochemical properties of (2S)-tetrahydrofuran-2-carbaldehyde, with a primary focus on its boiling point and density. Directed at researchers, scientists, and professionals in drug development, this document moves beyond a simple data sheet. It delves into the causality behind experimental methodologies, emphasizing procedural integrity and the generation of reliable, verifiable data for this specialized chiral aldehyde.

Introduction and Current Data Landscape

(2S)-tetrahydrofuran-2-carbaldehyde, a chiral molecule with the chemical formula C₅H₈O₂, is a valuable building block in organic synthesis.[1] Its stereocenter and functional groups make it a pertinent intermediate for complex pharmaceutical targets. However, a thorough review of established chemical databases, including PubChem and commercial supplier catalogs, reveals a conspicuous absence of experimentally determined boiling point and density data for this specific enantiomer. While computational predictions exist, empirical data remains unpublished or difficult to locate.

This guide, therefore, serves a dual purpose: to collate the available theoretical data and, more importantly, to provide robust, field-proven protocols for the experimental determination of these crucial physical constants. Adherence to these methodologies will ensure the generation of accurate and reproducible data essential for process scale-up, reaction engineering, and regulatory documentation.

Physicochemical Profile and Safety Imperatives

While specific experimental data is sparse, we can compile related information to build a foundational profile. It is critical to distinguish between computed data for the target molecule and experimental data for related compounds like the parent heterocycle, tetrahydrofuran (THF).

Summary of Physicochemical Data

The following table summarizes the available information. Researchers are advised to use the data for related compounds only as preliminary estimates and to establish empirical values using the protocols outlined in this guide.

Property	(2S)-tetrahydrofuran-2-carbaldehyde	Tetrahydrofuran (Related Compound)	Data Source & Notes
Molecular Formula	C₅H₈O₂	C₄H₈O	PubChem[1]
Molecular Weight	100.12 g/mol	72.11 g/mol	PubChem[1]
Boiling Point	Not Experimentally Available	65 - 67 °C	Fisher Scientific SDS[2][3] (For reference only)
Density	Not Experimentally Available	0.889 g/mL at 25 °C	Sigma-Aldrich[4] (For reference only)
Physical Form	Liquid (Predicted)	Colorless Liquid	Sigma-Aldrich, Fisher Scientific SDS[2]
CAS Number	22170-12-3	109-99-9	BLD Pharm[5], Chemos GmbH[6]

Critical Safety and Handling Protocols

Given its structural similarity to tetrahydrofuran, (2S)-tetrahydrofuran-2-carbaldehyde must be handled with the assumption of similar hazards, primarily flammability and the potential for peroxide formation.

Core Hazards:

• Flammability: The compound is classified as a flammable liquid.[5] All work must be conducted away from ignition sources, and containers should be bonded and grounded during transfers to prevent static discharge.[2][6]

• Peroxide Formation: Ethers like THF are notorious for forming explosive peroxides upon exposure to air and light, especially after prolonged storage.[3][7] It is imperative to test for the presence of peroxides before heating or distillation. Opened containers should be dated and stored under an inert atmosphere (e.g., nitrogen or argon).

• Irritation: Assumed to be a skin and serious eye irritant.[3] May cause respiratory tract irritation.[2][8]

Mandatory Personal Protective Equipment (PPE) and Handling:

• Ventilation: All manipulations must be performed inside a certified chemical fume hood.

• Eye Protection: Chemical safety goggles and a face shield are required.[3][8]

• Hand Protection: Use chemically resistant gloves (consult manufacturer data for compatibility). Dispose of contaminated gloves properly after use.[3]

• Personal Attire: A flame-resistant lab coat, long pants, and closed-toe shoes are mandatory.

• Storage: Store in a cool, dry, well-ventilated area, away from heat and direct sunlight, in a tightly sealed container.[6]

Experimental Protocol: Boiling Point Determination

Rationale for Method Selection

For non-bulk, specialty chemicals where sample conservation is a priority, the Thiele tube method is superior to distillation. It provides high accuracy with a minimal sample volume (typically under 0.5 mL).[9] The principle relies on observing the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.[10]

Detailed Step-by-Step Methodology

• Apparatus Assembly:

  • Secure a Thiele tube to a clamp stand. Fill it with a high-boiling, inert heat-transfer fluid (e.g., mineral oil) to a level above the top of the side-arm.

  • Attach a small sample tube (e.g., a 75 mm test tube) to a calibrated thermometer using a small rubber band or wire. The bottom of the sample tube should align with the thermometer bulb.

• Sample Preparation:

  • Add approximately 0.5 mL of (2S)-tetrahydrofuran-2-carbaldehyde to the sample tube.

  • Take a capillary tube (sealed at one end) and insert it into the sample tube with the open end down.[9][11]

• Measurement Procedure:

  • Insert the thermometer-sample assembly into the Thiele tube, ensuring the sample is immersed in the oil bath.

  • Gently heat the side-arm of the Thiele tube with a micro-burner or hot air gun.[9] This design promotes natural convection, ensuring uniform heating.

  • As the temperature rises, air trapped in the capillary tube will escape, followed by the vapor of the sample, which will emerge as a continuous and vigorous stream of bubbles from the capillary tip.[9][11]

  • Once a steady stream of bubbles is observed, remove the heat source.

  • The liquid will begin to cool. The boiling point is the temperature at which the bubble stream ceases and the liquid is drawn back into the capillary tube.[9] This is the point where the external atmospheric pressure overcomes the sample's vapor pressure.

• Data Validation:

  • Record the temperature immediately upon the liquid's entry into the capillary.

  • Allow the apparatus to cool sufficiently and repeat the determination at least two more times to ensure reproducibility.

  • Record the ambient atmospheric pressure. If it deviates significantly from standard pressure (760 mmHg), a pressure nomograph may be used to correct the observed boiling point.

Experimental Protocol: Density Determination

Rationale for Method Selection

The gravimetric method using a graduated cylinder and an analytical balance is a direct and reliable technique for determining the density of a liquid.[12][13] The method's accuracy is contingent on the precision of the mass and volume measurements.

Detailed Step-by-Step Methodology

• Apparatus Preparation:

  • Select a clean, dry 10 mL or 25 mL graduated cylinder.

  • Place the empty graduated cylinder on a tared analytical balance and record its mass (m₁).[14]

• Measurement Procedure:

  • Carefully add a specific volume of (2S)-tetrahydrofuran-2-carbaldehyde to the graduated cylinder (e.g., 10.0 mL).

  • To ensure accuracy, read the volume from the bottom of the meniscus with your eye level to the liquid's surface to avoid parallax error.[12][14] Record this volume (V).

  • Place the graduated cylinder containing the liquid back on the analytical balance and record the total mass (m₂).

• Calculation:

  • Calculate the mass of the liquid (m_liquid) by subtracting the mass of the empty cylinder: m_liquid = m₂ - m₁.

  • Calculate the density (ρ) using the formula: ρ = m_liquid / V.[13]

• Data Validation:

  • Perform the measurement at a controlled and recorded temperature, as density is temperature-dependent. A standard temperature of 20 °C or 25 °C is recommended.

  • Repeat the entire procedure at least twice, using different volumes if desired, to ensure the density value is consistent.[13][14]

  • Calculate the average density and the standard deviation to report the precision of your measurement.

Integrated Experimental Workflow

The following diagram illustrates the logical flow for the complete physicochemical characterization process, from sample acquisition to final data analysis.

Caption: Workflow for the characterization of (2S)-tetrahydrofuran-2-carbaldehyde.

References

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• Safety Data Sheet: Tetrahydrofuran. Chemos GmbH & Co. KG. [Link]

• Determination Of Boiling Point Experiment. Vedantu. [Link]

• Boiling Points - Procedure. (2020, March 26). JoVE. [Link]

• Finding Density of Liquid Using a Meter Rule. Pabitra Chattopadhyay. [Link]

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safety data sheet (SDS) for (2S)-tetrahydrofuran-2-carbaldehyde

An In-Depth Technical Guide to the Safe Handling of (2S)-Tetrahydrofuran-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Compound: (2S)-Tetrahydrofuran-2-carbaldehyde Synonyms: (S)-Tetrahydro-2-furancarboxaldehyde, (S)-Tetrahydrofurfural CAS Number: 22170-12-3[1][2] Molecular Formula: C₅H₈O₂[3][4][5] Molecular Weight: 100.12 g/mol [3][5]

Section 1: Executive Summary of Hazards and Critical Controls

(2S)-Tetrahydrofuran-2-carbaldehyde is a versatile chiral building block in organic synthesis. However, its structural similarity to tetrahydrofuran (THF) and its aldehyde functionality necessitate a rigorous approach to safety. This guide provides an in-depth analysis beyond a standard Safety Data Sheet (SDS) to ensure its safe handling in a research and development setting.

The primary hazards associated with this compound are its potential for serious eye damage , its classification as harmful if swallowed , and its nature as a combustible liquid .[3][4] A critical, yet often overlooked, hazard is the potential for explosive peroxide formation upon storage and exposure to air, a well-documented risk for its parent ether, THF.[6][7][8][9]

Therefore, the mandatory critical controls for handling (2S)-tetrahydrofuran-2-carbaldehyde are:

• Absolute Eye Protection: Tightly fitting safety goggles and a face shield are mandatory due to the risk of serious, irreversible eye damage.

• Strict Peroxide Management: Containers must be dated upon receipt and opening. Regular testing for peroxides is essential, and prolonged storage should be avoided.

• Controlled Environment: All handling must be conducted within a certified chemical fume hood to mitigate inhalation exposure and control vapor accumulation.

• Ignition Source Elimination: As a combustible liquid that can form explosive vapor-air mixtures, all potential ignition sources must be rigorously excluded from the handling area.[3][8][10]

Section 2: Compound Identification and Physicochemical Properties

A precise understanding of a compound's properties is fundamental to its safe manipulation. The known properties of (2S)-tetrahydrofuran-2-carbaldehyde and its racemate are summarized below.

Property	Value	Source
CAS Number	22170-12-3 (for S-enantiomer) 7681-84-7 (for racemic)	[1][4][5]
Molecular Formula	C₅H₈O₂	[3][4][5]
Molecular Weight	100.12 g/mol	[3][5]
Appearance	Liquid	[6]
GHS Storage Class	10 - Combustible liquids

Note: Comprehensive toxicological and physical properties for this specific chiral aldehyde are not thoroughly investigated.[3] Therefore, prudent safety protocols often extrapolate from data on structurally similar compounds, such as tetrahydrofuran (THF) and other aliphatic aldehydes.

Section 3: GHS Hazard Analysis and Communication

The Globally Harmonized System (GHS) provides a framework for understanding the hazards of (2S)-tetrahydrofuran-2-carbaldehyde. The classifications are based on available data for the racemic mixture or closely related compounds.[3][4]

GHS Pictograms:

Signal Word: Danger [2][3]

Hazard Class & Category	Hazard Statement	Causality and Technical Insight
Serious Eye Damage/Irritation, Category 1	H318: Causes serious eye damage. [3]	The aldehyde functional group can react with proteins and other biological macromolecules in the corneal tissue, leading to severe and potentially irreversible damage. This is a significantly greater risk than simple irritation.
Acute Toxicity, Oral, Category 4	H302: Harmful if swallowed. [3][4]	Ingestion can lead to systemic toxicity. While not acutely lethal in small quantities, it requires immediate medical attention. The metabolic pathways are not fully characterized but likely involve oxidation to the corresponding carboxylic acid.
Flammable Liquids, Category 4	H227: Combustible liquid. [3]	This classification indicates that the liquid requires some heating before ignition can occur. However, its vapors can form flammable mixtures with air, especially on heating.[3]
Eye Irritation, Category 2A	H319: Causes serious eye irritation. [3][4]	While H318 is the primary concern, some data sheets may list H319. It is critical to default to the more severe classification (Category 1) for risk assessment.

Section 4: Risk Mitigation and Safe Handling Protocols

A multi-layered approach involving engineering controls, personal protective equipment, and stringent administrative protocols is required.

Engineering Controls

• Fume Hood: All manipulations, including weighing, transferring, and reaction setup, must be performed in a properly functioning chemical fume hood to prevent inhalation of vapors and to contain any potential spills.[8][11]

• Ventilation: The laboratory must be well-ventilated to prevent the accumulation of flammable vapors.[7][10]

• Ignition Source Control: Use explosion-proof equipment and non-sparking tools.[7][9] Ensure all electrical equipment is properly grounded to prevent static discharge, which can ignite flammable vapors.[8][9]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a checklist but a response to a risk assessment. The following diagram outlines the mandatory decision-making process for PPE selection when handling this compound.

Caption: PPE selection workflow for handling the compound.

Storage and Peroxide Management

The ether linkage in the tetrahydrofuran ring makes this compound susceptible to the formation of explosive peroxides upon exposure to oxygen and light.[8] This is a critical, high-consequence risk that must be actively managed.

Protocol for Peroxide Management:

• Receiving: Upon receipt, write the date on the container.

• Opening: Write the date of opening on the container. Store under an inert atmosphere (e.g., nitrogen or argon) if possible.[12]

• Storage: Store in a cool, dark, well-ventilated place away from heat and ignition sources, in a tightly sealed container.[3][7][10]

• Testing: Test for the presence of peroxides before each use if the container has been open for more than 6 months, or as dictated by laboratory policy.[12] A common method is using potassium iodide (KI) starch paper. A blue/violet color indicates the presence of peroxides.

• Disposal: Do not distill or concentrate solutions if peroxides are suspected. Peroxidized material is shock-sensitive and extremely dangerous.[6][9] Consult with your institution's Environmental Health & Safety (EHS) department for disposal of peroxidized material.

The following workflow illustrates the decision-making process for handling aged containers of (2S)-tetrahydrofuran-2-carbaldehyde.

Caption: Decision workflow for managing peroxide risk.

Waste Disposal

Dispose of contents and containers in accordance with local, state, and federal regulations.[3] Waste should be collected in a designated, properly labeled container and sent to an approved waste disposal plant.[3] Do not allow the product to enter drains.[3]

Section 5: Emergency Response Procedures

Immediate and correct action is vital in an emergency.

First Aid Measures

Always show the Safety Data Sheet to the attending medical professional.[3]

• Eye Contact: Immediately rinse cautiously with water for several minutes.[3] Remove contact lenses if present and easy to do. Continue rinsing. Call an ophthalmologist or poison center immediately.[3] This is a medical emergency due to the risk of serious eye damage.

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or shower.[3]

• Inhalation: Move the person into fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Consult a physician.[6][11]

• Ingestion: If swallowed, immediately make the victim drink water (two glasses at most).[3] Do not induce vomiting. Call a poison center or doctor if you feel unwell.[9][13]

Accidental Release Measures

• Small Spill (<100 mL): Ensure adequate ventilation and eliminate all ignition sources.[3] Absorb the spill with an inert, non-combustible material (e.g., sand, Chemizorb®).[3] Collect the material in a sealed container for disposal.

• Large Spill (>100 mL): Evacuate the area immediately.[3] Do not breathe vapors.[3] Keep away from heat and ignition sources.[3] Contact your institution's EHS emergency response team.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[3][14]

• Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and spread the fire.

• Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash back.[3][13] Containers may explode when heated.[13] Hazardous combustion products include carbon oxides.[14]

• Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective clothing.[3][14]

Section 6: Toxicological Profile

The toxicological properties of (2S)-tetrahydrofuran-2-carbaldehyde have not been thoroughly investigated.[3] The hazard classifications are based on data from the racemic mixture and structurally related compounds.

• Acute Toxicity: Classified as harmful if swallowed (Acute Tox. 4).[3][4] The oral LD50 for a related compound, tetrahydro-3-furancarboxaldehyde, in rats is >2,020 mg/kg, though this should be used for context only.[3]

• Skin Corrosion/Irritation: Data is not available, but contact should be avoided.[3]

• Serious Eye Damage/Irritation: Causes serious eye damage (Eye Dam. 1).[3] This is the most significant health risk based on current classifications.

• Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data is available for this specific compound.[3]

Given the data gaps, it is imperative to handle this chemical with the assumption that it may have other uncharacterized hazardous properties.

References

• Standard Operating Procedure. University of California, Merced. [Link]

• Tetrahydro-2-furancarboxaldehyde. PubChem, National Institutes of Health. [Link]

• (S)-tetrahydrofurfural. The Good Scents Company. [Link]

• SAFETY DATA SHEET - Tetrahydrofuran, Stabilized. (2015). Greenfield Global. [Link]

• Safety Data Sheet: tetrahydrofuran. (2021). Chemos GmbH & Co.KG. [Link]

• Tetrahydrofuran (THF) - Standard Operating Procedure. (2012). University of California, Santa Barbara. [Link]

• (2S)-tetrahydrofuran-2-carbaldehyde. PubChem, National Institutes of Health. [Link]

• Tetrahydrofuran (THF) :: Internal Plant Instructions. Chemius. [Link]

• 2-Furancarboxaldehyde: Human health tier II assessment. (2013). Australian Government Department of Health. [Link]

• SAFETY DATA SHEET - Tetrahydrofuran, Stablized. (2013). Science Interactive. [Link]

Sources

• 1. (S)-tetrahydrofurfural, 22170-12-3 [thegoodscentscompany.com]
• 2. 22170-12-3|(S)-Tetrahydrofuran-2-carbaldehyde|BLD Pharm [bldpharm.com]
• 3. sigmaaldrich.cn [sigmaaldrich.cn]
• 4. Tetrahydro-2-furancarboxaldehyde | C5H8O2 | CID 24354 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (2S)-tetrahydrofuran-2-carbaldehyde | C5H8O2 | CID 12664772 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 7. chemos.de [chemos.de]
• 8. ehs.umich.edu [ehs.umich.edu]
• 9. fishersci.com [fishersci.com]
• 10. Mobile [my.chemius.net]
• 11. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 12. assets.thermofisher.com [assets.thermofisher.com]
• 13. fishersci.com [fishersci.com]
• 14. greenfield.com [greenfield.com]

commercial suppliers of high-purity (2S)-tetrahydrofuran-2-carbaldehyde

Initiating Supplier Search

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Formulating Initial Searches

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Protocols & Analytical Methods

High-Fidelity Diastereoselective Grignard Addition to (2S)-Tetrahydrofuran-2-carbaldehyde

Executive Summary

The addition of Grignard reagents to

-chiral aldehydes is a pivotal transformation in the synthesis of polyketides and carbohydrate mimics. However, the reaction of (2S)-tetrahydrofuran-2-carbaldehyde (THF-2-CHO) presents a specific stereochemical challenge: the competition between Chelation Control (yielding the 1,2-syn product) and Felkin-Anh Control (yielding the 1,2-anti product).

Standard Grignard protocols often yield diastereomeric mixtures (dr ~ 60:40) due to competing transition states. This guide provides two distinct, optimized protocols to access either diastereomer with high selectivity (>90:10 dr), leveraging solvent effects and Lewis acid additives to dictate the transition state geometry.

Mechanistic Grounding: The Bifurcation of Selectivity

To control the outcome, one must control the geometry of the transition state. The (2S)-THF ring oxygen is a Lewis basic site that can coordinate with the Magnesium cation, creating a switchable mechanism.

The Two Pathways

• Cram-Chelate Pathway (1,2-syn):

  • Mechanism: The Magnesium atom (

    ) bridges the carbonyl oxygen and the ring oxygen, forming a rigid 5-membered chelate.

  • Trajectory: The nucleophile (R group) attacks from the face opposite the bulky ring framework (the "outside" of the bicycle).

  • Outcome: Formation of the 1,2-syn alcohol (relative stereochemistry).

• Felkin-Anh Pathway (1,2-anti):

  • Mechanism: Chelation is disrupted (usually by a coordinating solvent like THF). The molecule adopts a conformation where the polar C-O bond of the ring is anti-periplanar to the forming bond to minimize dipole interactions and steric strain.

  • Trajectory: The nucleophile attacks according to the Bürgi-Dunitz angle, avoiding the largest substituent.[1]

  • Outcome: Formation of the 1,2-anti alcohol.

Pathway Visualization

Figure 1: Mechanistic bifurcation dependent on solvent coordination ability and Lewis acidity.

Critical Process Parameters (Optimization Matrix)

The following table summarizes how experimental variables shift the diastereomeric ratio (dr).

Variable	Condition	Effect on Mechanism	Major Product	Expected dr (Syn:Anti)
Solvent	Diethyl Ether ( )	Promotes Chelation (Low polarity, weak donation)	1,2-syn	90:10 to 98:2
Solvent	Tetrahydrofuran (THF)	Disrupts Chelation (Competes for Mg coordination)	1,2-anti	20:80 to 10:90
Solvent	Dichloromethane (DCM)	Non-coordinating (Requires pre-complexation)	1,2-syn	>95:5 (with )
Additive	or	Strong Chelation (Locks conformation)	1,2-syn	>99:1
Temperature	-78°C	Kinetic Control (Maximizes selectivity)	Enhances Major	--
Temperature	0°C to RT	Thermodynamic Equilibration	Erodes Selectivity	--

Experimental Protocols

Protocol A: Chelation-Controlled Addition (Target: 1,2-syn)

Objective: Synthesis of (S)-1-((S)-tetrahydrofuran-2-yl)alkyl alcohol. Mechanism: Cram-Chelate Control via

or .

Reagents

• (2S)-Tetrahydrofuran-2-carbaldehyde (Freshly distilled).

• Grignard Reagent (

  ) in Diethyl Ether (NOT THF).

• Anhydrous Diethyl Ether (

  ).[2]

• Optional: Magnesium Bromide diethyl etherate (

  ) for maximum selectivity.

Step-by-Step Procedure

• Apparatus Prep: Flame-dry a 2-neck round-bottom flask (RBF) under Argon flow. Cool to room temperature.

• Substrate Solution: Charge the flask with (2S)-THF-2-CHO (1.0 equiv) and anhydrous

  (0.1 M concentration).

  • Note: If using the Lewis Acid additive method: Add

    (1.1 equiv) at this stage and stir for 15 mins at RT to pre-complex.

• Cooling: Cool the solution to -78°C (Dry ice/Acetone bath). Allow 15 minutes for thermal equilibration.

• Addition: Add the Grignard reagent (1.2 - 1.5 equiv) dropwise via syringe pump over 30 minutes.

  • Critical: Maintain internal temperature below -70°C. Fast addition causes local heating and erodes selectivity.

• Reaction: Stir at -78°C for 2 hours. Monitor by TLC (stain with PMA or Anisaldehyde).

• Quench: While still at -78°C, quench by adding saturated aqueous

  solution (5 mL).

• Workup: Warm to room temperature. Extract with

  (3x). Wash combined organics with brine, dry over , and concentrate in vacuo.

Protocol B: Felkin-Anh Controlled Addition (Target: 1,2-anti)

Objective: Synthesis of (R)-1-((S)-tetrahydrofuran-2-yl)alkyl alcohol. Mechanism: Dipolar/Steric Control (Non-Chelation).

Reagents

• (2S)-Tetrahydrofuran-2-carbaldehyde.

• Grignard Reagent (

  or ) in THF .

• Anhydrous THF.[3]

Step-by-Step Procedure

• Apparatus Prep: Flame-dry RBF under Argon.

• Substrate Solution: Dissolve (2S)-THF-2-CHO (1.0 equiv) in anhydrous THF (0.1 M).

• Cooling: Cool to -78°C .

  • Note: While Felkin-Anh is less sensitive to temp than Chelation, -78°C is still recommended to suppress side reactions (enolization).

• Addition: Add the Grignard reagent (1.5 equiv) dropwise.

• Reaction: Stir at -78°C for 1 hour, then allow the reaction to slowly warm to -20°C over 2 hours.

  • Why warm up? In THF, the reaction is slower than in Ether. Warming ensures conversion, and the solvated Mg is less likely to switch to a chelated mode at higher temps compared to Ether.

• Quench: Quench with Sat.

  .

• Workup: Extract with EtOAc, wash with brine, dry over

  .

Analytical Workflow & Validation

To validate the diastereoselectivity (dr), do not rely solely on crude NMR integration if peaks overlap.

Workflow Diagram

Figure 2: Analytical cascade for determining diastereomeric ratio.

NMR Interpretation Guide

The carbinol proton (the H on the new OH-bearing carbon) is diagnostic.

• 1,2-syn isomer: The vicinal coupling constant (

  ) is typically smaller (3-5 Hz) due to the gauche relationship in the preferred conformer.

• 1,2-anti isomer: The coupling constant is typically larger (6-8 Hz) due to an anti-periplanar relationship in the hydrogen-bonded conformer.

• Note: Chemical shift differences are often subtle (

  ppm).

Troubleshooting & Tips

• Aldehyde Stability:

  -alkoxy aldehydes are prone to hydration and polymerization. Always distill the aldehyde immediately before use. If storing, keep under Argon at -20°C.

• Grignard Titer: Titrate your Grignard reagent using salicylaldehyde phenylhydrazone or iodine/LiCl to ensure accurate stoichiometry. Excess Grignard can lead to byproduct formation.

• Switching Selectivity: If Protocol B (THF) does not yield high enough anti selectivity, consider using Titanium(IV) reagents (

  ). Organotitanium reagents are bulky and strictly follow Felkin-Anh control, often achieving >95:5 anti selectivity where Grignards in THF might only give 80:20.

References

• Reetz, M. T. (1984). "Chelation Control in the Addition of Nucleophiles to Chiral

  - and -Alkoxy Carbonyl Compounds." Angewandte Chemie International Edition, 23(8), 556-569. Link

• Mead, K., & Macdonald, T. L. (1985). "Metal ion controlled addition to

  -alkoxy aldehydes." The Journal of Organic Chemistry, 50(3), 422–424. Link

• Mengel, A., & Reiser, O. (1999). "Around and beyond the Felkin-Anh-Model." Chemical Reviews, 99(5), 1191-1224. Link

• Still, W. C., & Schneider, J. A. (1980). "Stereoselective synthesis of the C-1 to C-7 fragment of monensin." Journal of the American Chemical Society, 102(6), 2117-2119. (Demonstrates MgBr2 chelation control). Link

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. d.web.umkc.edu [d.web.umkc.edu]
• 3. researchgate.net [researchgate.net]

(2S)-tetrahydrofuran-2-carbaldehyde as chiral building block in drug discovery

Application Note: Navigating the Utility and Stability of (2S)-Tetrahydrofuran-2-carbaldehyde in Medicinal Chemistry

Executive Summary

(2S)-Tetrahydrofuran-2-carbaldehyde (CAS: 22170-12-3) is a high-value chiral synthon used extensively in the synthesis of peptidomimetics, particularly HIV protease inhibitors (e.g., Amprenavir, Fosamprenavir) and macrocyclic antiviral agents. Its value lies in the tetrahydrofuran (THF) ring, which serves as a privileged scaffold for filling hydrophobic pockets and coordinating water-mediated hydrogen bond networks in enzyme active sites.

However, this molecule presents a significant technical challenge: configurational instability . The

-proton is acidic, rendering the aldehyde prone to racemization via enolization under both acidic and basic conditions. This guide provides a validated workflow for the synthesis, handling, and immediate derivatization of this unstable intermediate to ensure enantiomeric integrity in drug discovery campaigns.

Molecule Profile & Critical Handling

Property	Data
IUPAC Name	(2S)-Tetrahydrofuran-2-carbaldehyde
Common Name	(S)-2-Formyltetrahydrofuran
Molecular Weight	100.12 g/mol
Precursor	(S)-Tetrahydrofurfuryl alcohol (derived from biomass/furfural)
Key Risk	Rapid Racemization ( -deprotonation)
Storage	Do Not Store. Generate in situ or use immediately at -78°C.

The Racemization Mechanism (Visualized)

The following diagram illustrates the synthesis pathway and the specific mechanism of racemization that must be avoided.

Figure 1: Synthesis pathway and the "Achilles' Heel" of racemization via the planar enol form.

Validated Protocol: Synthesis via TEMPO Oxidation

Rationale: Traditional Swern oxidation requires cryogenic conditions (-78°C) which are excellent but difficult to scale. The Anelli protocol (TEMPO/Bleach) risks over-oxidation to the carboxylic acid. The TEMPO/BAIB (Bis-acetoxyiodobenzene) method described below is mild, avoids aqueous workup (minimizing hydrate formation), and is highly selective for the aldehyde.

Materials

• (S)-Tetrahydrofurfuryl alcohol (1.0 equiv)

• TEMPO (2,2,6,6-Tetramethylpiperidinyloxy) (0.1 equiv)

• BAIB (Bis-acetoxyiodobenzene) (1.1 equiv)

• Dichloromethane (DCM), anhydrous

Step-by-Step Methodology

• Setup: Flame-dry a round-bottom flask and purge with Nitrogen (

  ). Add (S)-tetrahydrofurfuryl alcohol dissolved in anhydrous DCM (0.2 M concentration).

• Catalyst Addition: Add TEMPO (0.1 equiv) to the stirring solution at room temperature.

• Oxidant Addition: Cool the mixture to 0°C. Add BAIB (1.1 equiv) portion-wise over 10 minutes.

  • Why: Exothermic control prevents thermal racemization.

• Reaction Monitoring (Self-Validation): Stir at 0°C to RT. Monitor by TLC (Stain: KMnO4). Look for the disappearance of the alcohol spot (

  ) and appearance of the aldehyde ( in 50% EtOAc/Hex).

  • Endpoint: usually 2–4 hours.

• Workup (Critical):

  • Do NOT perform an aqueous extraction if possible (water promotes hydration/racemization).

  • Dilute with diethyl ether to precipitate iodobenzene byproducts. Filter through a celite pad.

  • Concentrate strictly at low temperature (< 20°C) under reduced pressure.

• Quality Gate: Take a small aliquot for

  -NMR immediately. Look for the aldehyde proton doublet at ppm.

  • Action: Proceed immediately to the coupling step. Do not purify by silica column chromatography as silica is slightly acidic and will racemize the product.

Application Protocol: Reductive Amination (Drug Synthesis)

Context: This is the standard workflow for installing the THF ring onto a sulfonamide or peptide backbone, as seen in the synthesis of Amprenavir.

Rationale: Using Sodium Triacetoxyborohydride (STAB) is preferred over Sodium Cyanoborohydride (

) because STAB is less toxic and works effectively in non-protic solvents (DCM/DCE), avoiding the need for methanol which can form hemiacetals with the aldehyde.

Step-by-Step Methodology

• Imine Formation:

  • Dissolve the amine scaffold (e.g., a sulfonamide isostere) in 1,2-Dichloroethane (DCE).

  • Add the crude (2S)-tetrahydrofuran-2-carbaldehyde (1.2 equiv) from the previous step.

  • Optional: Add activated 4Å Molecular Sieves to absorb water and drive imine formation.

  • Stir for 1 hour at room temperature.

• Reduction:

  • Cool to 0°C.

  • Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) in one portion.

  • Why: STAB is mild and does not reduce the aldehyde/ketone until it forms the iminium ion, reducing side reactions.

• Quench & Purification:

  • Quench with saturated aqueous

    .

  • Extract with DCM.

  • The resulting secondary amine is stable and can now be purified via standard silica chromatography.

Case Study: HIV Protease Inhibitors (The "Ghosh" Ligands)

The (2S)-THF moiety is not just a passive linker; it is an active pharmacophore. In the development of Amprenavir and Darunavir , the research group of Arun K. Ghosh demonstrated that the oxygen atom of the THF ring mimics the hydration shell of the enzyme.

Mechanism of Binding

The HIV protease active site contains two catalytic aspartic acid residues (Asp25/Asp25'). The THF oxygen accepts a hydrogen bond from the backbone amide NHs of Asp29 and Asp30, effectively "freezing" the inhibitor in the active site.

Figure 2: The structural logic of using THF ligands in HIV protease inhibitors.

References

• Ghosh, A. K., et al. (2024).[1][2] Design of substituted tetrahydrofuran derivatives for HIV-1 protease inhibitors: synthesis, biological evaluation, and X-ray structural studies. Organic & Biomolecular Chemistry.

• Anelli, P. L., et al. (1987). Fast and selective oxidation of primary alcohols to aldehydes or to carboxylic acids and of secondary alcohols to ketones mediated by oxoammonium salts under two-phase conditions. Journal of Organic Chemistry.

• De Luca, L., et al. (2003). A Very Mild and Chemoselective Oxidation of Alcohols to Carbonyl Compounds. Organic Letters. (Describes the TEMPO/BAIB protocol).

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Journal of Organic Chemistry.

• PubChem Compound Summary. (2S)-tetrahydrofuran-2-carbaldehyde.[3] National Center for Biotechnology Information.

Sources

• 1. osti.gov [osti.gov]
• 2. Design of substituted tetrahydrofuran derivatives for HIV-1 protease inhibitors: synthesis, biological evaluation, and X-ray structural studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (2S)-tetrahydrofuran-2-carbaldehyde | C5H8O2 | CID 12664772 - PubChem [pubchem.ncbi.nlm.nih.gov]

High-Fidelity Oxidation of (2S)-Tetrahydrofuran-2-methanol to (2S)-Tetrahydrofuran-2-carbaldehyde

Executive Summary

The oxidation of (2S)-tetrahydrofuran-2-methanol (also known as (S)-tetrahydrofurfuryl alcohol) to (2S)-tetrahydrofuran-2-carbaldehyde presents a specific stereochemical challenge: the preservation of the

-chiral center. This aldehyde is notoriously prone to racemization via enolization under acidic or basic conditions and is chemically unstable (prone to hydration, polymerization, and peroxide formation).

This Application Note details a High-Fidelity Swern Oxidation Protocol designed to suppress racemization through strict temperature control (

) and rapid workup. A scalable Parikh-Doering alternative is provided for larger batches where cryogenic conditions are impractical. Critically, this guide advises against standard silica gel purification , advocating instead for the immediate use of the crude aldehyde or vacuum distillation to maintain enantiomeric excess (ee).

Strategic Method Selection

For

-chiral aldehydes, the choice of oxidant is dictated by the need to avoid thermodynamic equilibration (racemization).

Method	Suitability	Critical Analysis
Swern Oxidation	Gold Standard	Best for Chirality. The reaction proceeds at . The base (Et N) is added cold, and the reaction is quenched before warming, minimizing the window for enolization.
Parikh-Doering	Scalable Alternative	Good. Operates at to RT using SO Py. Milder than Swern but requires longer exposure to base at higher temperatures, posing a slight risk to ee on very sensitive substrates.
PCC / Jones	Not Recommended	Acidic conditions strongly promote racemization and over-oxidation to the carboxylic acid.
DMP (Dess-Martin)	Viable (Small Scale)	Excellent chemoselectivity and neutral conditions. However, the acidic byproduct (acetic acid) can catalyze racemization if not buffered (e.g., with NaHCO ). High cost limits scale.

Core Protocol: High-Fidelity Swern Oxidation

Target Scale: 10 - 50 mmol

Reagents & Equipment

• Substrate: (S)-Tetrahydrofurfuryl alcohol (

  ee).

• Oxalyl Chloride: 1.2 equiv. (Freshly distilled or high-purity grade).

• DMSO: 2.4 equiv. (Anhydrous, stored over molecular sieves).

• Triethylamine (Et

  N): 5.0 equiv. (Must be dry; water promotes side reactions).

• Solvent: Dichloromethane (DCM), anhydrous.[1]

• Equipment: 3-neck round bottom flask, internal thermometer, argon/nitrogen line, addition funnels.

Step-by-Step Methodology

Step 1: Activation (The "Swern Reagent")

• Flame-dry the glassware and cool under a stream of Argon.

• Charge DCM (

  substrate) and Oxalyl Chloride ( ) into the flask.

• Cool the solution to

  (Dry Ice / Acetone bath). CRITICAL: Internal temperature must remain below .

• Add DMSO (

  ) dropwise over 15 minutes.

  • Observation: Gas evolution (CO, CO

    ) occurs. Control rate to maintain temp .

• Stir for 15 minutes at

  to form the chlorodimethylsulfonium salt.

Step 2: Substrate Addition

• Dissolve (S)-tetrahydrofurfuryl alcohol (

  ) in a minimum volume of DCM.

• Add this solution dropwise to the Swern reagent over 20 minutes.

  • Mechanism:[2][3] The alcohol attacks the sulfonium salt to form the alkoxysulfonium intermediate.

• Stir for 30–45 minutes at

  .

Step 3: Elimination & Quench

• Add Et

  N ( ) dropwise.

  • Note: The reaction mixture will become thick/white (ammonium salts).

• Allow the reaction to warm to

  over 30–60 minutes.

  • Chemistry: The base deprotonates the intermediate, forming the sulfur ylide which rearranges to release DMS and the aldehyde.

• Quench: Pour the mixture into cold phosphate buffer (pH 7) or water. Avoid acidic quench (e.g., HCl) to prevent racemization.

Step 4: Workup

• Separate layers.[1] Extract aqueous layer with DCM (

  ).[1]

• Wash combined organics with cold 1% HCl (rapidly, to remove excess base/pyridine), then sat. NaHCO

  , then Brine.[1]

• Dry over Na

  SO and concentrate under reduced pressure (cold bath) .

  • Warning: The product is volatile.[4] Do not apply high vacuum for too long.

Alternative Protocol: Parikh-Doering Oxidation

Target Scale: >100 mmol or when cryogenic cooling is unavailable.

• Setup: Dissolve alcohol (

  ) and Et N ( ) in anhydrous DCM/DMSO (2:1 ratio) at .

• Oxidation: Add Sulfur Trioxide Pyridine complex (SO

  Py, ) in small portions over 20 minutes.

  • Exotherm: Monitor temperature; keep

    .

• Completion: Stir at

  for 1 hour, then allow to warm to RT for 1 hour.

• Workup: Dilute with water, extract with DCM. Wash extensively with water to remove DMSO.

Handling, Purification & Stability

The "Crude Advantage"

Recommendation: Do not purify if possible. The crude aldehyde from a well-executed Swern is typically

pure (impurities are solvent and traces of DMS). For subsequent steps like Wittig olefination or Grignard addition, use the crude oil immediately. This ensures maximal ee retention.

Purification Protocol (If Mandatory)

STOP: Do not use standard Silica Gel Chromatography. The acidic silanol groups on silica can catalyze enolization and racemization of

-chiral aldehydes.

• Option A: Vacuum Distillation (Preferred)

  • Distill under high vacuum (

    ).

  • Boiling Point: Approx.

    at .

  • Keep pot temperature as low as possible.

• Option B: Neutral Filtration

  • If you must remove salts, filter rapidly through a short pad of Neutral Alumina or Celite . Elute with cold Hexanes/Et

    O.

Storage[6]

• Temperature:

  (Freezer).

• Atmosphere: Argon/Nitrogen (Strictly oxygen-free).

• Shelf-Life:

  . The compound oxidizes to the carboxylic acid and forms peroxides rapidly.

Analytical Validation

To validate the protocol, you must measure the Enantiomeric Excess (ee). Direct chiral GC of the aldehyde can be difficult due to instability.

Recommended Method: Derivatization

• Take a small aliquot of the crude aldehyde.

• Reduce it back to the alcohol using NaBH

  in MeOH.

• Analyze the resulting alcohol via Chiral HPLC or GC (compare to starting material).

  • Logic: If the aldehyde racemized, the reduced alcohol will show a lower ee than the starting material.

Typical Performance Characteristics:

Parameter	Swern Protocol	Parikh-Doering
Yield (Crude)	85 – 95%	80 – 90%

| Enantiomeric Excess |

retention | retention | | Purity (1H NMR) | Clean, trace DMS | Residual DMSO possible |

Visualization: Mechanism & Workflow

Swern Oxidation Mechanism (Chirality Preservation)

The diagram below illustrates the Swern mechanism, highlighting the intramolecular rearrangement that releases the aldehyde.

Figure 1: Swern Oxidation Mechanism. The base-induced rearrangement is stereospecific, preserving the

-chiral center.

Experimental Workflow

Figure 2: Operational workflow emphasizing the critical quench and decision points to avoid racemization.

References

• Swern Oxid

  • Omura, K.; Swern, D. "Oxidation of alcohols by activated dimethyl sulfoxide. A preparative, steric and mechanistic study." Tetrahedron1978, 34, 1651–1660.

• Parikh-Doering Oxid

  • Parikh, J. R.; Doering, W. v. E. "Sulfur trioxide in the oxidation of alcohols by dimethyl sulfoxide." Journal of the American Chemical Society1967, 89, 5505–5507.

• Racemiz

  -Chiral Aldehydes
  • Tidwell, T. T.

• Handling of Tetrahydrofuran-2-carbaldehyde

  • PubChem Compound Summary: (2S)-tetrahydrofuran-2-carbaldehyde.[5][6]

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The Ascendancy of 2-Methyltetrahydrofuran (2-MeTHF) in Stereoselective (2S)-Aldehyde Chemistry: A Guide for the Modern Synthetic Chemist

In the relentless pursuit of efficiency, safety, and sustainability, the landscape of synthetic organic chemistry is in a perpetual state of evolution. For researchers and drug development professionals, the choice of solvent is a critical, yet often underestimated, parameter that can profoundly influence reaction outcomes, particularly in the realm of stereoselective synthesis. This technical guide delves into the strategic application of 2-methyltetrahydrofuran (2-MeTHF) as a premier solvent for reactions involving (2S)-aldehydes. We will explore the fundamental advantages of 2-MeTHF over traditional ethereal solvents and provide detailed protocols that underscore its capacity to enhance diastereoselectivity and overall reaction performance.

Beyond Tetrahydrofuran: The Compelling Case for 2-MeTHF

For decades, tetrahydrofuran (THF) has been a stalwart solvent in organometallic and asymmetric synthesis. However, its limitations, including its high water miscibility, propensity for peroxide formation, and derivation from non-renewable feedstocks, have prompted the search for superior alternatives.[1][2] 2-MeTHF, a bio-based solvent derivable from renewable resources like corncobs, has emerged as a front-runner, offering a compelling array of physicochemical properties that translate into tangible synthetic advantages.[1][3]

Property	2-Methyltetrahydrofuran (2-MeTHF)	Tetrahydrofuran (THF)
Boiling Point	80 °C	66 °C
Water Solubility	14 g/100 g	Miscible in all proportions
Stability to Strong Bases	Significantly more stable	Prone to deprotonation and decomposition
Origin	Bio-based (renewable)	Petrochemical-based

The higher boiling point of 2-MeTHF allows for a broader operational temperature range, enabling reactions to be conducted at elevated temperatures, which can lead to faster reaction rates.[1][2] Perhaps most critically for practical applications, its limited water miscibility dramatically simplifies aqueous work-ups, often leading to cleaner phase separations and reduced volumes of extraction solvents.[1][2]

From a chemical standpoint, the methyl group at the 2-position sterically hinders the deprotonation of the adjacent ethereal proton, rendering 2-MeTHF significantly more stable than THF in the presence of strong bases like organolithium reagents.[2] This enhanced stability minimizes solvent-related side reactions and allows for reactions to be run at temperatures above the cryogenic conditions often required for THF.

The Impact of 2-MeTHF on Diastereoselective Reactions of (2S)-Aldehydes

The stereochemical outcome of nucleophilic additions to chiral aldehydes, such as (2S)-aldehydes, is governed by a delicate interplay of steric and electronic factors, often rationalized by the Felkin-Ahn and Cram chelation models. The choice of solvent can influence the conformational preferences of the aldehyde and the aggregation state of the organometallic nucleophile, thereby impacting the diastereoselectivity of the reaction.

While direct, comparative studies on a single (2S)-aldehyde in both 2-MeTHF and THF are not abundantly available in the searched literature, the general properties of 2-MeTHF suggest a favorable influence on stereoselectivity. Its lower polarity and coordinating ability compared to THF can lead to a more tightly bound and organized transition state, potentially amplifying the inherent facial bias of the chiral aldehyde.

Application Protocol: Diastereoselective Grignard Addition to a (2S)-Aldehyde in 2-MeTHF

This protocol provides a generalized procedure for the diastereoselective addition of a Grignard reagent to a (2S)-aldehyde, using 2-MeTHF as the solvent. This reaction is a fundamental C-C bond-forming reaction, and the use of 2-MeTHF is anticipated to provide both operational and potential stereochemical advantages.

Materials:

• (2S)-Aldehyde (e.g., (2S)-2-phenylpropanal)

• Grignard reagent (e.g., Methylmagnesium bromide, 3.0 M in diethyl ether)

• Anhydrous 2-Methyltetrahydrofuran (2-MeTHF)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon)

Procedure:

• Reaction Setup: Under an inert atmosphere of nitrogen or argon, a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a rubber septum is charged with the (2S)-aldehyde (1.0 eq).

• Solvent Addition: Anhydrous 2-MeTHF is added via syringe to dissolve the aldehyde to a final concentration of 0.1-0.5 M.

• Cooling: The reaction mixture is cooled to -78 °C using a dry ice/acetone bath.

• Grignard Reagent Addition: The Grignard reagent (1.1-1.5 eq) is added dropwise via syringe over a period of 15-30 minutes, ensuring the internal temperature does not rise significantly. The rate of addition can be critical for maximizing diastereoselectivity.

• Reaction Monitoring: The reaction is stirred at -78 °C for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Quenching: Upon completion, the reaction is carefully quenched at -78 °C by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Work-up: The mixture is allowed to warm to room temperature. The aqueous layer is separated, and the organic layer is washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The limited miscibility of 2-MeTHF with water facilitates a clean separation.[1]

• Purification and Analysis: The crude product is purified by flash column chromatography on silica gel. The diastereomeric ratio (d.r.) of the product can be determined by ¹H NMR spectroscopy or by chiral HPLC analysis.

Causality and Experimental Choices: A Deeper Dive

• Inert Atmosphere: Grignard reagents are highly reactive towards oxygen and moisture. The exclusion of air and water is paramount to prevent the decomposition of the reagent and ensure a high-yielding reaction.

• Anhydrous Solvent: The use of anhydrous 2-MeTHF is critical for the same reasons as maintaining an inert atmosphere. Any residual water will quench the Grignard reagent.

• Low Temperature (-78 °C): Conducting the addition at low temperatures is a standard practice to enhance diastereoselectivity. The lower thermal energy of the system leads to a more organized and selective transition state, favoring the formation of one diastereomer over the other.

• Slow Addition of Grignard Reagent: Dropwise addition helps to maintain a low concentration of the nucleophile and control the reaction temperature, both of which can be crucial for achieving high stereoselectivity.

• Choice of Quenching Agent: Saturated aqueous ammonium chloride is a mild acid source that effectively protonates the intermediate alkoxide without causing side reactions, such as dehydration of the alcohol product.

Conclusion and Future Outlook

2-Methyltetrahydrofuran represents a significant advancement in solvent technology for modern organic synthesis. Its favorable physical properties, enhanced stability, and sustainable origins make it an attractive alternative to traditional solvents for reactions involving (2S)-aldehydes. While more direct comparative studies are needed to fully elucidate its impact on stereoselectivity across a broad range of reactions, the principles of physical organic chemistry and the existing body of literature strongly suggest its potential to improve both the efficiency and the environmental footprint of stereoselective synthesis. As the pharmaceutical and fine chemical industries continue to embrace the principles of green chemistry, the adoption of 2-MeTHF is poised to become not just a choice, but a necessity for the discerning synthetic chemist.

References

• Pace, V., et al. (2017). Recent advancements on the use of 2-methyltetrahydrofuran in organometallic chemistry. Monatshefte für Chemie - Chemical Monthly, 148(1), 1-19. [Link]

• Aycock, D. F. (2007). Solvent Applications of 2-Methyltetrahydrofuran in Organometallic and Biphasic Reactions. Organic Process Research & Development, 11(1), 156-159. [Link]

• Felkin, H.; Chérest, M.; Prudent, N. (1968). Torsional strain and steric hindrance in the transition state of the reaction of a carbonyl group with a hydride or an organometallic. Tetrahedron Letters, 9(18), 2199-2204.

• Cram, D. J.; Elhafez, F. A. A. (1952). Studies in Stereochemistry. X. The Rule of “Steric Control of Asymmetric Induction” in the Syntheses of Acyclic Systems. Journal of the American Chemical Society, 74(23), 5828-5835. [Link]

• Bisz, E., & Szostak, M. (2017). 2-Methyltetrahydrofuran: A Green Solvent for Iron-Catalyzed Cross-Coupling Reactions. ChemCatChem, 9(21), 4029-4032. [Link]

• Grellepois, F., et al. (2003). Diastereoselective Synthesis of Enantiopure β-(Trifluoromethyl) β-Amino Acids with a Quaternary Stereogenic Center at the β Position. The Journal of Organic Chemistry, 68(24), 9454-9457.
• Prat, D., et al. (2016). Sustainable innovation in green chemistry. Green Chemistry, 18(1), 288-296.

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Technical Notes & Optimization

Technical Support Center: Peroxide Formation in THF &amp; Aldehydes

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the safe storage and handling of tetrahydrofuran (THF) and various aldehydes. Peroxide formation in these common laboratory chemicals represents a significant and often underestimated hazard. This document is designed to equip you with the necessary knowledge to prevent, detect, and safely manage these risks in your experimental workflows.

Part 1: Frequently Asked Questions - Understanding the Hazard

This section addresses the fundamental principles of peroxide formation. Understanding the "why" is critical to implementing effective safety protocols.

Q1: What exactly are organic peroxides, and why are they so dangerous?

A: Organic peroxides are a class of organic compounds containing the peroxide functional group (R-O-O-R'). The O-O bond is inherently weak and unstable, making these compounds highly reactive and potentially explosive.[1] The primary dangers in a laboratory setting stem from their extreme sensitivity to shock, heat, friction, or light.[2][3] As peroxides form and accumulate in a solvent like THF or an aldehyde, they can crystallize, particularly around the cap or in the liquid.[1][4] These crystals are exceptionally dangerous and can detonate with minimal provocation, such as the friction from twisting a container cap.[1] Distilling or evaporating a solvent containing peroxides concentrates them, dramatically increasing the risk of a violent explosion.[5][6][7]

Q2: What is the chemical mechanism behind peroxide formation in THF?

A: Peroxide formation in ethers like THF is a slow autooxidation process that occurs via a free-radical chain reaction, initiated by exposure to oxygen and accelerated by light and heat.[5][6][8]

• Initiation: A free radical (which can be formed by UV light or other initiators) abstracts a hydrogen atom from the carbon atom adjacent to the ether oxygen in a THF molecule. This creates a THF radical.[5][8]

• Propagation:

  • The THF radical reacts rapidly with molecular oxygen (O₂) from the air to form a peroxy radical.[8]

  • This new peroxy radical then abstracts a hydrogen atom from another THF molecule, forming a hydroperoxide and another THF radical.[5][8] This new THF radical can then continue the chain reaction, leading to a gradual accumulation of explosive hydroperoxides.[8]

• Termination: The reaction chain stops when two radicals combine to form a non-radical product.[5]

Q3: How does autoxidation and peroxide formation occur in aldehydes?

A: Aldehydes also undergo autoxidation via a free-radical chain mechanism, but the process leads to the formation of peroxy acids (peracids), which can be hazardous and can further react.[9][10]

• Initiation: The process begins with the abstraction of the weakly-bound aldehydic hydrogen atom, forming an acyl radical.[9]

• Propagation:

  • The acyl radical reacts with molecular oxygen to form a peroxyacyl radical.

  • This peroxyacyl radical then abstracts a hydrogen from another aldehyde molecule, yielding a peroxy acid and regenerating the acyl radical to continue the chain.[9] Peroxy acids are strong oxidizing agents and can be unstable. They can also react with another molecule of the aldehyde in a Baeyer-Villiger type oxidation to form two molecules of carboxylic acid, which is a common impurity in aged aldehydes.[9]

Q4: I've found an old, undated bottle of THF in the back of a cabinet. What is the first thing I should do?

A: Do NOT move or open the container. First, visually inspect the container from a safe distance without disturbing it.[2] Look for any signs of peroxide formation, which include:

• Crystalline solids inside the liquid or around the cap.[4][11]

• A viscous, oily liquid layer.[2]

• Discoloration or cloudiness.

If you observe any of these signs, or if the container is metal with visible rust, consider it extremely dangerous. Do not attempt to open it. Contact your institution's Environmental Health & Safety (EHS) department immediately for professional assessment and disposal.[4][12] If no crystals are visible and you feel it is safe to proceed, the next step would be to test for peroxides using test strips, but only if you can do so without agitating the container significantly. When in doubt, always contact EHS.[4][13]

Part 2: Troubleshooting Guide - Prevention & Safe Handling

This section provides answers to specific problems and scenarios you may encounter during your research.

Q5: My experiment is sensitive to inhibitors like BHT. How can I safely use and store inhibitor-free THF?

A: Using inhibitor-free THF requires stringent safety protocols. The absence of an inhibitor like Butylated Hydroxytoluene (BHT) means peroxide formation can occur much more rapidly.[14]

• Procurement: Purchase only the smallest quantity you need for your immediate experiments.[2][4]

• Storage: The key is to eliminate oxygen. Immediately upon receiving or preparing inhibitor-free THF, it should be stored under an inert atmosphere (e.g., nitrogen or argon).[1][7] Use a bottle with a secure, airtight cap, such as a septum-sealed bottle.

• Labeling: Clearly label the container as "INHIBITOR-FREE " and include the date it was opened or prepared.[15]

• Testing & Disposal: Uninhibited THF should be tested for peroxides before every use if it has been stored for more than 24 hours. It should be disposed of within a very short timeframe, typically no longer than 3 months, even with testing.[3]

Q6: What are the ideal storage conditions for a new, sealed container of inhibited THF or benzaldehyde?

A: Even inhibited chemicals will eventually form peroxides.[7] Proper storage from day one is essential.

• Location: Store in a cool, dark, dry area away from heat and direct sunlight.[4][6][16] A dedicated, approved flammable materials cabinet is the correct location.[4][17]

• Container: Always keep the chemical in its original, light-resistant container (e.g., amber glass or a metal can).[1] The iron in steel cans can act as a peroxide inhibitor for ethers. Ensure the cap is tightly sealed to minimize air exchange.[2]

• Labeling: Upon receipt, write the date on the container. When you first open it, write that date as well.[4][15] This tracking is mandatory for managing peroxide risk.

Q7: How does the presence of an inhibitor like BHT work to prevent peroxide formation?

A: Butylated hydroxytoluene (BHT) is a phenolic antioxidant that functions as a free-radical scavenger.[8][18] It interrupts the propagation step of the free-radical chain reaction. BHT donates a hydrogen atom from its hydroxyl group to the highly reactive peroxy radical (ROO•), converting it into a much more stable hydroperoxide (ROOH) and forming a BHT radical.[8][14] The BHT radical is significantly less reactive due to steric hindrance and resonance stabilization, and it can react with another peroxy radical to form a stable, non-radical product.[8][14] In essence, one molecule of BHT can quench two peroxy radicals, effectively stopping the chain reaction.[8]

Diagram 1: Mechanism of THF Peroxidation and BHT Inhibition

Caption: Free-radical chain reaction for THF peroxidation and its interruption by the inhibitor BHT.

Part 3: Protocols & Data Reference

This section provides standardized procedures and quantitative data to guide your laboratory practices.

Experimental Protocols

Protocol 1: Visual Inspection and Handling Workflow

This protocol should be followed every time a peroxide-forming chemical is handled.

• Check Dates: Before handling, verify the "Date Received" and "Date Opened" on the container label against the recommended testing/disposal schedule (see Table 1).[15]

• Wear PPE: At a minimum, wear safety glasses (or goggles if splashing is possible), a flame-retardant lab coat, and appropriate chemical-resistant gloves.[3]

• Visual Inspection: Without shaking, carefully inspect the container for crystals, discoloration, or liquid stratification. Check for crystals around the threads of the cap.[4]

• Decision Point:

  • If crystals/hazards are visible: DO NOT PROCEED. Alert colleagues and contact EHS for emergency disposal.[12]

  • If no hazards are visible and the chemical is within its safe storage period: Proceed to use or test.

• Inert Gas Purge: After dispensing the chemical, purge the headspace of the container with an inert gas like nitrogen or argon before re-sealing. This displaces the oxygen required for peroxide formation.[1][7]

• Secure Storage: Return the container to a designated cool, dark, and dry storage location immediately after use.[4]

Diagram 2: Workflow for Handling Peroxide-Forming Chemicals

Caption: Decision-making workflow for the safe handling of peroxide-forming chemicals.

Protocol 2: Chemical Testing for Peroxides

There are several methods to test for peroxides. The use of semi-quantitative test strips is preferred for routine checks due to its simplicity and safety.[1]

Method: Peroxide Test Strips (Preferred)

• Obtain commercial peroxide test strips (e.g., Quantofix), ensuring they are not expired.

• Dip the test strip into the solvent for the time specified by the manufacturer (typically 1-2 seconds).

• Do not blot the strip. Allow the solvent to evaporate from the strip.[1]

• For some strips, it may be necessary to expose the reactive pad to moisture (e.g., a drop of deionized water) to develop the color.[1]

• Compare the resulting color to the color chart provided with the strips to determine the peroxide concentration in parts per million (ppm).

• Record the date, result, and your initials on the container label.[4][15]

Note on Modifications: For water-immiscible or low-volatility chemicals, you may need to modify the procedure as per the manufacturer's instructions or institutional guidelines.

Data Presentation & Quick Reference

Table 1: Recommended Storage and Testing Schedules for Common Peroxide Formers

Chemical Class	Examples	Unopened Shelf Life	Testing Frequency (After Opening)	Disposal Limit (After Opening)
Class A (Severe Hazard)	Isopropyl ether, Divinyl ether, Sodium amide	18 months	Do Not Store After Opening	3 Months [3]
Class B (Concentration Hazard)	Tetrahydrofuran (THF) , Diethyl ether, Dioxane	18 months	Every 3-6 months[15][19]	6-12 Months[15]
Class C (Polymerization Hazard)	Styrene, Vinyl acetate, Methyl methacrylate	18 months	Every 6-12 months	12 Months
Aldehydes	Benzaldehyde , Acetaldehyde	12-18 months	Every 3-6 months	6-12 Months

Note: These are general guidelines. Always consult the Safety Data Sheet (SDS) and your institution's specific policies. Disposal limits assume the chemical passes peroxide tests.

Table 2: Interpreting Peroxide Test Results and Action Levels

Peroxide Concentration (ppm)	Observation	Action Required
< 25 ppm	Acceptable for general use.	Proceed with work. Re-test at the next scheduled interval.
25 - 100 ppm	Caution. Peroxides are present.	Do not use for distillation or concentration. Consider treating to remove peroxides or dispose of the chemical. For Class B materials, some guidelines suggest disposal above 50 ppm.[19]
> 100 ppm	DANGEROUS.	DO NOT USE. Do not attempt to move the container. Contact EHS immediately for disposal.[13]
Visible Crystals	EXTREME EXPLOSION HAZARD.	DO NOT TOUCH OR MOVE. Evacuate the immediate area. Contact EHS or emergency personnel immediately.[2][4]

References

• Radical-chain mechanism for aldehyde autoxidation Aldehyde autoxidation... (n.d.). ResearchGate. Retrieved from [Link]

• Autoxidation of Ethers to Peroxides and Hydroperoxides. (2025, May 22). JoVE. Retrieved from [Link]

• Jackson, P. L., & Wollowitz, S. (2014). Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application. Pharmacological Reviews, 66(3), 682–724. Retrieved from [Link]

• How peroxide form in THF I How does butylated hydroxytoluene (BHT) stop peroxide formation in THF? (2024, February 19). YouTube. Retrieved from [Link]

• What are Aldehydes inhibitors and how do they work? (2024, June 25). Patsnap Synapse. Retrieved from [Link]

• Richard, J. R., et al. (2011). Oxidation mechanism of diethyl ether: a complex process for a simple molecule. Journal of Physical Chemistry A, 115(34), 9483-92. Retrieved from [Link]

• Tetrahydrofuran (stab./BHT) Extra dry. (n.d.). Biosolve Shop. Retrieved from [Link]

• How Explosive Peroxide form in diethyl ether. (2024, May 22). YouTube. Retrieved from [Link]

• Peroxide Formation. (n.d.). Department of Chemistry and Biochemistry, Florida State University. Retrieved from [Link]

• Diethyl ether peroxide. (n.d.). In Wikipedia. Retrieved from [Link]

• Light-induced autoxidation of aldehydes to peracids and carboxylic acids. (2023, November 29). Green Chemistry, 26, 746-754. Retrieved from [Link]

• Inhibition of Human Liver Aldehyde Oxidase: Implications for Potential Drug-Drug Interactions. (2010). Drug Metabolism and Disposition, 38(1), 31–39. Retrieved from [Link]

• Tetrahydrofuran. (n.d.). University of California, Santa Barbara. Retrieved from [Link]

• Tetrahydrofuran - contains 250 ppm BHT as inhibitor. (n.d.). Sigma-Aldrich. Retrieved from [Link]

• a) General mechanism for aldehyde auto-oxidation. b) Aerobic radical... (n.d.). ResearchGate. Retrieved from [Link]

• Safe Handling of Peroxide-Formers (PFs). (n.d.). University of California, Berkeley EHS. Retrieved from [Link]

• Section 7C: Peroxide Forming Compounds and Reactives. (n.d.). Princeton University EHS. Retrieved from [Link]

• Peroxide Forming Chemicals. (n.d.). Kent State University. Retrieved from [Link]

• Butylated hydroxytoluene. (n.d.). In Wikipedia. Retrieved from [Link]

• Working Safely with Peroxides and Hydroperoxides in the Laboratory. (2025, January 30). Lab Manager. Retrieved from [Link]

• Peroxide Forming Chemicals: Management, Retention and Storage. (2023, June 1). Western Washington University EHS. Retrieved from [Link]

• Tetrahydrofuran (THF) - Standard Operating Procedure. (2012, December 14). University of California, Santa Barbara. Retrieved from [Link]

• Laboratory Safety Manual - Chapter 13: Safe Handling of Peroxidizable Compounds. (n.d.). University of North Carolina at Chapel Hill EHS. Retrieved from [Link]

• Peroxide-Forming Chemicals: Management, Retention and Storage. (n.d.). Vanderbilt University OCRS. Retrieved from [Link]

• GUIDELINES FOR SAFE HANDLING OF PEROXIDE FORMING CHEMICALS. (n.d.). University of California, Riverside EHS. Retrieved from [Link]

• INFORMATION ON PEROXIDE-FORMING COMPOUNDS. (n.d.). University of Louisville EHS. Retrieved from [Link]

• Aldehydes And Ketones Important Reactions. (n.d.). Jack Westin. Retrieved from [Link]

• Working Safely with Peroxide Forming Compounds. (2023, April 15). University of British Columbia. Retrieved from [Link]

• Auto oxidation. (n.d.). [PDF]. Retrieved from [Link]

• Peroxide Forming Chemicals. (n.d.). University of Texas at Dallas EHS. Retrieved from [Link]

• TESTING FOR THE PRESENCE OF PEROXIDES. (n.d.). WikiEducator. Retrieved from [Link]

• Main uses and storage methods of THF. (2024, February 28). Shenyang East Chemical Science-Tech Co., Ltd. Retrieved from [Link]

• Appendix A Peroxide Test Protocol. (n.d.). Missouri S&T EHS. Retrieved from [Link]

• Chemical Segregation and Storage Table. (n.d.). University of North Texas Health Science Center. Retrieved from [Link]

• What are the requirements for the storage environment of Tetrahydrofuran. (2024, November 11). Shaanxi BLOOM TECH Co., Ltd. Retrieved from [Link]

• Chemical Storage Guidelines. (n.d.). University of West Florida. Retrieved from [Link]

• Tetrahydrofuran. (n.d.). PubChem. Retrieved from [Link]

• What is Tetrahydrofuran ( THF )? Hazard Classification, Uses, Risks, and Storage Guidelines. (2025, January 7). LCY Chemical Corp. Retrieved from [Link]

• Material Safety Data Sheet Tetrahydrofuran. (1998, March 2). EPI. Retrieved from [Link]

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minimizing epimerization of alpha-chiral aldehydes in basic conditions

Technical Support Center: Integrity of -Chiral Aldehydes

Topic: Minimizing Epimerization of

-Chiral Aldehydes in Basic Conditions Audience: Researchers, Scientists, and Drug Development Professionals Format: Technical Support Guide (Troubleshooting & FAQs)

Introduction: The Enolization Trap

The

-chiral aldehyde is one of the most versatile yet fragile intermediates in organic synthesis. Its structural vulnerability lies in the acidity of the -proton ( ). In the presence of even mild bases, this proton is removed, collapsing the stereocenter into a planar enolate. Upon reprotonation, the chiral information is lost, resulting in a racemic mixture or epimerization.

This guide provides a self-validating workflow to navigate this instability, from reaction design to isolation.

Visual 1: The Mechanism of Failure

The following diagram illustrates the thermodynamic sink that drives epimerization.

Caption: The "Enolization Trap" showing the irreversible loss of stereochemical information via the planar enolate intermediate.

Module 1: Reaction Design (Synthesis)

Core Directive: If possible, generate the aldehyde under conditions that are acidic or strictly neutral. Avoid releasing the aldehyde in the presence of amine bases.

Protocol Comparison: Oxidation of Chiral Alcohols

The most common route to

-chiral aldehydes is the oxidation of chiral alcohols. The choice of oxidant is the single biggest determinant of enantiomeric excess (ee).

Method	Risk Level	pH Environment	Key Constraint	Recommendation
Dess-Martin Periodinane (DMP)	Low	Slightly Acidic / Neutral	Reagent cost; Shock sensitivity (scale-up).	Gold Standard. The acetic acid byproduct buffers the reaction, preventing enolization [1].
Swern Oxidation	Medium	Basic (during quench)	Requires -78°C; quench must be cold.	Risky. If the reaction warms before full quenching, or if excess is used, epimerization is rapid [2].
TEMPO / BAIB	Low-Medium	Buffered (pH 7)	Can over-oxidize to acid.	Good alternative if DMP is too expensive; requires careful pH monitoring.
PCC / PDC	High	Acidic (Lewis Acid)	Chromium toxicity; acidic character.	Avoid. The acidic character of Cr(VI) often degrades sensitive aldehydes.

Advanced Strategy: Organocatalysis

For forming the stereocenter (rather than preserving it), utilize MacMillan Organocatalysis . By using chiral amine catalysts (imidazolidinones), the aldehyde forms a transient enamine. The catalyst's steric bulk shields one face of the planar system, effectively "locking" the geometry and allowing functionalization without racemization [3].

Module 2: Downstream Processing (Work-up & Purification)

The Danger Zone: 60% of epimerization events occur after the reaction is complete, specifically during extraction and chromatography.

Troubleshooting Guide: Isolation Failures

Q: My crude NMR showed single diastereomer, but the purified product is 80:20 dr. What happened?

A: You likely epimerized on the column. Standard silica gel is slightly acidic (

) but can contain basic impurities (metal oxides). This amphoteric nature catalyzes enolization.

• Solution 1 (Deactivation): Pre-treat your silica column with 1% Triethylamine (

  ) in hexanes, then flush with your eluent. This neutralizes acidic sites. Note: Use volatile bases only.

• Solution 2 (Speed): Flash chromatography must be flash. Keep residence time under 10 minutes.

• Solution 3 (Switch Phase): Use Neutral Alumina instead of silica for highly sensitive substrates [4].

Q: The reaction turned black/dark upon adding water. Is my aldehyde gone?

A: Likely Aldol Polymerization. In basic aqueous washes, aldehydes undergo self-aldol condensation.

• Protocol: Quench reactions into a Phosphate Buffer (pH 6.5 - 7.0) rather than saturated

  (pH ~8.5) or strong acids. This specific pH window minimizes both acid-catalyzed acetal formation and base-catalyzed enolization [5].

Visual 2: Purification Decision Tree

Use this logic flow to determine the safest isolation method.

Caption: Decision matrix for isolating sensitive

-chiral aldehydes.

Module 3: Storage & Stability FAQs

Q: Can I store these aldehydes in the freezer?

A: Generally, No. Even at -20°C, autoxidation to the carboxylic acid or trimerization can occur.

• Best Practice: Generate and use in situ.

• If Storage is Mandatory: Store as a frozen benzene solution at -78°C or derivatize immediately (e.g., to the alcohol via reduction or the ester via Pinnick oxidation) if the aldehyde is just an intermediate [6].

Q: I need to ship a sample. How?

A: Do not ship the free aldehyde. Derivatize it.

• For Analysis: Form the hydrazone using 2,4-DNPH (stable solid).

• For Synthesis: Protect as a dimethyl acetal (if acid stability allows later removal) or reduce to the primary alcohol, which is stereochemically stable.

References

• Myers, A. G., et al. (1994). Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones. Journal of the American Chemical Society.[1]

• Omura, K., & Swern, D. (1978).[1][2] Oxidation of alcohols by "activated" dimethyl sulfoxide.[1] A preparative, steric and mechanistic study. Tetrahedron.[1]

• MacMillan, D. W. C., et al. (2002). The First Enantioselective Organocatalytic Mukaiyama-Michael Reaction. Journal of the American Chemical Society.[1]

• BenchChem Technical Support. (2025). Minimizing the decomposition of sensitive aldehydes during regeneration.

• Chalker, J. M., et al. (2011). Chemical Modification of Proteins at pH 6.5: A Strategy for the Selective Labeling of N-Terminal alpha-Amino Groups. Journal of the American Chemical Society.[1]

• Vidavsky, I., et al. (2024). Proper Storage and Handling of Volatile Analytical Standards. Alfa Chemistry.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Yields in (2S)-Tetrahydrofuran-2-Carbaldehyde Reductive Amination

Welcome to the technical support center for the reductive amination of (2S)-tetrahydrofuran-2-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during this crucial synthetic transformation. By understanding the underlying chemical principles and potential pitfalls, you can optimize your reaction conditions and achieve higher, more consistent yields.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address specific issues that can lead to low yields in the reductive amination of (2S)-tetrahydrofuran-2-carbaldehyde.

Question 1: My reaction yield is consistently low. What are the most common culprits?

Low yields in this reductive amination can stem from several factors, ranging from reagent quality to reaction conditions. Here’s a breakdown of the most probable causes:

• Sub-optimal Imine Formation: The reaction proceeds through an imine or iminium ion intermediate.[1][2] If this intermediate does not form efficiently, the subsequent reduction step will be compromised.

• Reagent Instability or Impurity: The quality of your starting materials, particularly the aldehyde and the reducing agent, is critical.

• Side Reactions: Competing reaction pathways can consume starting materials and reduce the yield of the desired amine.

• Incorrect Stoichiometry: The molar ratios of the reactants play a significant role in driving the reaction to completion.

• Inappropriate Solvent or Temperature: The reaction environment must be conducive to both imine formation and reduction.

Question 2: I suspect poor imine formation. How can I improve it?

Efficient imine formation is the cornerstone of a successful reductive amination. The equilibrium between the aldehyde/ketone and the imine can be shifted towards the imine by removing water, a byproduct of the condensation reaction.

Troubleshooting Steps:

• Acid Catalysis: The addition of a catalytic amount of a weak acid, such as acetic acid, can protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and accelerating imine formation.[3][4] Typically, 1-2 molar equivalents of acetic acid are used.[3]

• Dehydration: While not always necessary with mild reducing agents like sodium triacetoxyborohydride, ensuring an anhydrous reaction environment can be beneficial. Using a dry solvent is a standard practice.

• Monitoring Imine Formation: Before adding the reducing agent, you can monitor the formation of the imine intermediate using techniques like TLC, NMR, or FTIR to ensure the condensation step is complete.[4]

Question 3: Could my reagents be the problem? What should I look out for?

Absolutely. The integrity of your starting materials is paramount.

• (2S)-Tetrahydrofuran-2-carbaldehyde Quality: This aldehyde can be susceptible to oxidation or polymerization upon storage. It is chemically stable under standard ambient conditions but can form explosive mixtures with air upon intense heating. It is advisable to use a freshly opened bottle or to purify the aldehyde before use if its quality is uncertain.

• Amine Purity: Ensure your amine is free of impurities and is of the correct stoichiometry. Weakly basic amines may require modified reaction conditions to achieve good yields.[3]

• Reducing Agent Potency: Sodium triacetoxyborohydride (NaBH(OAc)₃), a common and effective reagent for this transformation, is moisture-sensitive.[1][5] Its potency can degrade over time.[1] It is crucial to use a fresh, high-quality batch and handle it under an inert atmosphere. An assay can be performed to determine the active borohydride content.[1]

Question 4: What are the common side reactions, and how can I minimize them?

Several side reactions can compete with the desired reductive amination, leading to a complex product mixture and low yields.

• Aldehyde Reduction: Stronger reducing agents like sodium borohydride (NaBH₄) can reduce the starting aldehyde to the corresponding alcohol.[4][5] Using a milder, more selective reagent like sodium triacetoxyborohydride (NaBH(OAc)₃) is highly recommended as it selectively reduces the imine in the presence of the aldehyde.[1][3]

• Over-alkylation: Primary amines can react with the aldehyde to form the desired secondary amine, which can then react again with another molecule of the aldehyde to form an undesired tertiary amine. This is more of a concern when the amine is the limiting reagent. A stepwise procedure involving imine formation followed by reduction can sometimes mitigate this issue.[3][6]

• Enamine Formation: With certain secondary amines and ketones, enamine formation can be a competing pathway.[3]

Question 5: I'm using Sodium Triacetoxyborohydride (NaBH(OAc)₃). What are the optimal conditions?

Sodium triacetoxyborohydride is a preferred reagent for this reaction due to its mildness, selectivity, and reduced toxicity of byproducts compared to reagents like sodium cyanoborohydride.[7]

Optimized Protocol Summary:

Parameter	Recommended Condition	Rationale
Reducing Agent	Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Selectively reduces the iminium ion over the aldehyde.[1][3]
Stoichiometry	1.3 - 1.6 equivalents of NaBH(OAc)₃	An excess ensures complete reduction of the imine.[3]
Solvent	1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)	Aprotic solvents are preferred as NaBH(OAc)₃ is water-sensitive.[1] Reactions are generally faster in DCE.[3]
Catalyst	1-2 equivalents of Acetic Acid (optional for aldehydes)	Can accelerate imine formation, especially with less reactive ketones.[3]
Temperature	Room Temperature	The reaction is typically efficient at ambient temperatures.
Atmosphere	Inert (Nitrogen or Argon)	Protects the moisture-sensitive reducing agent.[3]

Question 6: My product is difficult to purify. Any suggestions?

Purification challenges often arise from unreacted starting materials or side products.

• Work-up Procedure: A standard aqueous work-up can remove excess reducing agent and its byproducts.

• Extraction: If your product is a basic amine, you can perform an acid-base extraction. Extract the reaction mixture with a dilute acid (e.g., 1N HCl) to protonate the amine and move it to the aqueous layer. Then, basify the aqueous layer and extract the free amine with an organic solvent.[8]

• Chromatography: If impurities persist, column chromatography is a reliable method for purification.

• Scavenger Resins: For combinatorial chemistry applications or to remove unreacted amine, polymer-supported benzaldehyde can be used as a scavenger.[9]

Experimental Workflow & Protocols

General Reductive Amination Protocol

This protocol provides a starting point for the reductive amination of (2S)-tetrahydrofuran-2-carbaldehyde.

Materials:

• (2S)-tetrahydrofuran-2-carbaldehyde

• Amine (primary or secondary)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE), anhydrous

• Acetic Acid (optional)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a stirred solution of (2S)-tetrahydrofuran-2-carbaldehyde (1.0 eq.) and the amine (1.0-1.2 eq.) in anhydrous DCE under an inert atmosphere, add acetic acid (1.0-2.0 eq., if needed).

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.3-1.6 eq.) portion-wise, monitoring for any temperature increase.

• Continue stirring at room temperature and monitor the reaction progress by TLC or LC-MS until the starting materials are consumed (typically 4-24 hours).

• Upon completion, quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

Troubleshooting Workflow Diagram

The following diagram illustrates a logical workflow for troubleshooting low yields.

Caption: A step-by-step decision tree for troubleshooting low yields.

Reductive Amination Mechanism

Understanding the reaction mechanism is key to effective troubleshooting.

Caption: The two-stage mechanism of reductive amination.

References

• Vertex AI Search. (n.d.). Sodium Triacetoxyborohydride.

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Prasad, A. S. B., Kanth, J. V. B., & Periasamy, M. (1992). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. Tetrahedron, 48(22), 4623–4628.
• ChemicalBook. (2024, December 16). Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method.
• Gribble, G. W. (2000). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Tetrahedron, 56(51), 10129-10152.
• Reddit. (2025, March 7). Question about reductive amination reaction procedure. r/Chempros.
• Sigma-Aldrich. (2024, September 8). SAFETY DATA SHEET - Tetrahydrofuran-2-carbaldehyde.
• Reddit. (2025, January 1). Struggling with Reductive Amination: Tips for Isolating My Amine Product?.
• Reddit. (2025, February 13). What's wrong with my reductive amination? I barely got any product.
• Synple Chem. (n.d.). Application Note – Reductive Amination.
• Wikipedia. (n.d.). Reductive amination.

• Xu, D., et al. (2022). Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. ACS Omega, 7(34), 30163-30171. [Link]

• Redalyc. (n.d.). Reductive amination of 4,5-dimethoxy-9,10-dioxo-9,10-dihydroanthracene-2-carbaldehyde derived from aloe-emodin.
• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation).
• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions.

Sources

• 1. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 2. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. reddit.com [reddit.com]
• 5. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. Sodium Triacetoxyborohydride [sigmaaldrich.com]
• 8. reddit.com [reddit.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]

stability of (2S)-tetrahydrofuran-2-carbaldehyde in air vs inert atmosphere

Technical Support Center: (2S)-Tetrahydrofuran-2-carbaldehyde

Welcome to the dedicated technical support guide for (2S)-tetrahydrofuran-2-carbaldehyde. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the stability and handling of this valuable chiral building block. Our goal is to provide you with the causal understanding and practical methodologies required to ensure the integrity of your experiments and the reproducibility of your results.

Core Issue Analysis: The Inherent Instability of (2S)-Tetrahydrofuran-2-carbaldehyde

Understanding the stability of (2S)-tetrahydrofuran-2-carbaldehyde begins with recognizing its two key functional groups: an aldehyde and a tetrahydrofuran (THF) ether ring . Both moieties possess inherent reactivity that dictates how the molecule must be handled and stored.

• Aldehyde Oxidation: The primary and most rapid degradation pathway in the presence of air is the oxidation of the aldehyde group.[1][2][3][4] The hydrogen atom attached to the carbonyl carbon is highly susceptible to abstraction, leading to a facile reaction with atmospheric oxygen. This autoxidation converts the aldehyde into the corresponding carboxylic acid, (2S)-tetrahydrofuran-2-carboxylic acid.[1][2] This is often an uncatalyzed, spontaneous reaction at room temperature and is the most common source of impurity in aged samples.[2][5]

• Peroxide Formation: The tetrahydrofuran ring, like other ethers, is prone to the formation of explosive peroxides when exposed to oxygen and light.[6][7] This is a radical-mediated process that occurs at the carbon atoms adjacent to the ether oxygen. While this process may be slower than aldehyde oxidation, the accumulation of peroxides presents a significant safety hazard, especially if the material is concentrated by distillation or evaporation.[6][7]

Given these two degradation pathways, it is clear that exposure to air (oxygen) is the principal threat to the chemical integrity and safety of (2S)-tetrahydrofuran-2-carbaldehyde. An inert atmosphere is not just a recommendation; it is a requirement for maintaining purity and ensuring safety.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your experiments, linking them to the compound's stability and providing actionable solutions.

Question: My reaction yield is consistently low, or my results are not reproducible. What could be the cause?

• Answer: The most likely cause is the degradation of your (2S)-tetrahydrofuran-2-carbaldehyde starting material. If a portion of the aldehyde has oxidized to its carboxylic acid form, that portion is no longer available to participate in your desired reaction, leading to lower yields. The carboxylic acid impurity can also potentially interfere with certain reaction mechanisms. Inconsistent results often stem from variable exposure of the aldehyde to air between experiments.[5]

  • Troubleshooting Steps:

    • Verify Purity: Before use, check the purity of your starting material via NMR or GC-MS. Look for the characteristic broad peak of a carboxylic acid proton in the NMR or a new mass peak in the GC-MS.

    • Use Fresh Material: Whenever possible, use a freshly opened bottle of the reagent.

    • Standardize Handling: Implement a strict, standardized protocol for handling the compound under an inert atmosphere for all experiments. This is the key to achieving reproducibility.

Question: I'm observing a new, unexpected peak in my analytical data (NMR, LC-MS, GC) that I can't identify.

• Answer: This is a classic sign of degradation. The most common impurity will be (2S)-tetrahydrofuran-2-carboxylic acid, the oxidation product. Depending on the conditions, you might also see byproducts from polymerization or peroxide formation.

  • Troubleshooting Steps:

    • Analyze an Aged Sample: Intentionally leave a small sample of your aldehyde exposed to air for a day and then analyze it. The new peaks that appear or intensify will likely correspond to the degradation products you are seeing in your experiment.

    • Check for Peroxides: If you suspect the compound has been stored for a long time or improperly, test for peroxides using peroxide test strips before use. Caution: If crystals are visible in the liquid, do not handle the container; it may contain dangerous levels of peroxides and should be disposed of by safety professionals.[8]

Question: The physical appearance of the aldehyde has changed (e.g., it has become more viscous or changed color). Is it still usable?

• Answer: A change in viscosity or color is a strong indicator of polymerization or significant degradation.[5] Aldehydes can undergo self-condensation or polymerization, especially in the presence of trace acidic or basic impurities. It is not recommended to use the material if its physical appearance has changed.

  • Solution: For the sake of safety and experimental integrity, the material should be disposed of according to your institution's hazardous waste guidelines.

Troubleshooting Decision Workflow

The following diagram outlines a logical workflow for diagnosing issues related to the stability of (2S)-tetrahydrofuran-2-carbaldehyde.

Caption: Troubleshooting workflow for experiments.

Frequently Asked Questions (FAQs)

Q1: How must I store (2S)-tetrahydrofuran-2-carbaldehyde to ensure its stability?

A1: Proper storage is critical. The compound should be stored at a recommended temperature of 2-8°C in a tightly sealed, air-impermeable container. To prevent peroxide formation, the container should be protected from light by storing it in a dark area or using an amber bottle.[5][6] For long-term storage, the headspace of the container should be flushed with an inert gas like argon or nitrogen before sealing.

Q2: What are the clear signs of degradation to look for?

A2: There are both physical and analytical signs.

• Physical: Formation of precipitates, increased viscosity, or a change in color.[5]

• Analytical (e.g., in a chromatogram): A reduction in the peak area of the aldehyde, the appearance of new peaks (especially an earlier-eluting, more polar carboxylic acid), or poor peak shape.[5]

Q3: Is it absolutely necessary to use an inert atmosphere for handling?

A3: Yes. Even brief or repeated exposure to air can introduce enough oxygen to cause significant oxidation over time.[2] For any application where purity is important and results must be reproducible, handling under an inert atmosphere is mandatory. This includes weighing, transferring, and preparing solutions.

Q4: How long is the compound stable after the bottle has been opened?

A4: This depends heavily on how it is handled after opening. If the bottle is opened, a sample is removed, and the bottle is immediately re-flushed with inert gas and stored properly, it can remain in good condition for several months. However, if the bottle is repeatedly opened to the air, significant degradation can occur within weeks or even days. It is best practice to date the bottle upon opening and to use it as quickly as possible.[8]

Quantitative Data Summary

Parameter	Condition: Air Atmosphere	Condition: Inert Atmosphere (Argon/Nitrogen)	Rationale & References
Primary Degradation Product	(2S)-tetrahydrofuran-2-carboxylic acid	None or negligible	Aldehydes readily oxidize in the presence of O₂ to form carboxylic acids.[1][4]
Rate of Degradation	High; increases with temperature and light exposure	Very Low	The absence of oxygen prevents the primary oxidation pathway.[9][10]
Secondary Degradation Product	Peroxides (from THF ring)	None or negligible	Ethers like THF form peroxides upon exposure to O₂ and light.[6][7]
Recommended Storage Temp.	2-8°C (slows but does not stop degradation)	2-8°C (for maximum long-term stability)	Lower temperatures reduce the rate of all chemical reactions.
Shelf-Life (Opened)	Short (days to weeks)	Extended (months, with proper handling)	Dependent on the frequency and duration of exposure to air after opening.

Protocols for Ensuring Compound Integrity

Protocol 1: Recommended Storage Procedure

• Upon Receipt: Inspect the container to ensure the seal is intact.

• Initial Storage: Store the unopened container in a dark, refrigerated (2-8°C) location.

• After Opening: Before returning to storage, flush the headspace of the container with a gentle stream of dry argon or nitrogen for 30-60 seconds to displace all air.

• Sealing: Tightly seal the container. For bottles with septa, ensure the septum is in good condition. Wrap the cap and neck with Parafilm® as an extra barrier.

• Labeling: Clearly label the container with the date it was opened.

Protocol 2: Transferring the Compound via Inert Atmosphere Syringe Technique

This protocol is essential for transferring the liquid without exposing it to air.

• Glassware Preparation: All glassware (flasks, syringes, needles) must be thoroughly dried in an oven (e.g., 140°C for 4 hours) and cooled under a stream of inert gas or in a desiccator.[9][11]

• Setup: Assemble your reaction flask, seal it with a rubber septum, and flush it with dry argon or nitrogen. Use a bubbler to ensure a slight positive pressure of inert gas.[11]

• Prepare for Transfer: Place the bottle of (2S)-tetrahydrofuran-2-carbaldehyde in a beaker for stability. Pierce the septum with a needle connected to an inert gas line (e.g., a balloon filled with argon) to create a slight positive pressure.

• Syringe Purge: Take a clean, dry syringe with a long needle and flush it with inert gas at least 5-10 times to remove any residual air and moisture.[9]

• Withdrawal: Pierce the septum on the aldehyde bottle with the purged syringe needle. Insert the needle tip below the liquid surface and slowly withdraw the desired volume. The positive pressure in the bottle will aid this process.

• Injection: Quickly and carefully transfer the syringe to your reaction flask and inject the aldehyde through the septum.

• Cleanup: Immediately clean the syringe and needle to prevent clogging and degradation of the equipment.[9]

Degradation Pathway Diagram

Caption: Degradation pathways in air vs. inert atmosphere.

References

• Reactions of Aldehydes and Ketones with Oxygen Nucleophiles. (2021). Chemistry LibreTexts.[Link]

• Oxidation of Aldehydes and Ketones. (n.d.). Chemguide.[Link]

• Aldehyde - Oxidation, Reduction, Reactions. (2026). Britannica.[Link]

• Aldehydes And Ketones Important Reactions. (n.d.). Jack Westin.[Link]

• Oxidation of Aldehydes and Ketones. (2024). Chemistry LibreTexts.[Link]

• Handling air-sensitive reagents AL-134. (n.d.). MIT.[Link]

• Tetrahydrofuran (THF). (n.d.). University of Michigan-Dearborn.[Link]

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. Aldehyde - Oxidation, Reduction, Reactions | Britannica [britannica.com]
• 3. jackwestin.com [jackwestin.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ehs.umich.edu [ehs.umich.edu]
• 7. umdearborn.edu [umdearborn.edu]
• 8. fishersci.com [fishersci.com]
• 9. ehs.umich.edu [ehs.umich.edu]
• 10. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.be]
• 11. web.mit.edu [web.mit.edu]

Technical Support Center: Volatile Chiral Tetrahydrofuran Derivatives

Welcome to the technical support center for handling volatile chiral tetrahydrofuran (THF) derivatives. This guide is designed for researchers, scientists, and drug development professionals who work with these versatile yet challenging compounds. Our goal is to provide you with practical, in-depth guidance rooted in scientific principles to ensure the safety, integrity, and success of your experiments.

The unique combination of volatility, chirality, and the inherent hazards of the THF scaffold (such as peroxide formation) demands rigorous handling protocols. This document moves beyond basic safety data sheets to address the nuanced challenges you may encounter in a dynamic research environment.

Section 1: Foundational Safety & Handling (FAQs)

This section addresses the most common questions regarding the day-to-day safe handling of volatile chiral THF derivatives.

Question: What are the primary hazards associated with THF derivatives, and why do they require special handling?

Answer: Tetrahydrofuran and its derivatives present a trifecta of hazards:

• High Flammability: These compounds are highly volatile with low flash points, meaning their vapors can ignite easily at room temperature.[1][2] Vapors are heavier than air and can travel along benchtops or floors to a distant ignition source and "flash back".[3]

• Peroxide Formation: Upon exposure to atmospheric oxygen and light, THF derivatives can form explosive organic peroxides.[2][4] This process is autocatalytic and poses a severe explosion risk, especially if the material is concentrated by distillation or evaporation.[5][6]

• Health Hazards: Acute exposure via inhalation can irritate the respiratory tract and cause central nervous system effects like dizziness, headache, and nausea.[7][8] Chronic exposure is a concern, as THF is suspected of causing cancer.[1][2] Furthermore, these solvents can be absorbed through the skin, leading to irritation and dermatitis.[3][7]

The chirality adds a layer of complexity related to maintaining stereochemical integrity, but the primary handling precautions are dictated by these fundamental chemical hazards.

Question: What is the mandatory Personal Protective Equipment (PPE) for handling these compounds?

Answer: A multi-layered PPE approach is non-negotiable to protect against splash, inhalation, and skin contact.[9][10]

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles (ANSI Z87.1 approved) and a full-face shield.	Protects against splashes and irritating vapors.[5][11] A face shield offers an additional layer of protection for the entire face.
Hand Protection	Solvent-resistant gloves (e.g., Butyl rubber, Viton®). Do not use latex.	Prevents skin absorption.[3][7] Always check manufacturer glove compatibility charts. Gloves must be tested according to standards like EN 374.[1] Change gloves immediately if contaminated.[5]
Body Protection	Flame-resistant (FR) lab coat worn over long pants and closed-toe shoes.	Protects skin from splashes and provides a barrier in case of a flash fire.[5]
Respiratory	Use only within a certified chemical fume hood.	A fume hood is the primary engineering control to prevent inhalation of volatile vapors.[5][12] For emergency situations or spills outside a hood, a supplied-air respirator may be necessary.[13]

Question: How should I properly transfer volatile THF derivatives from one container to another?

Answer: All transfers must be performed inside a chemical fume hood, taking meticulous care to control static electricity and ignition sources.

• Eliminate Ignition Sources: Ensure there are no open flames, hot plates, or spark-producing equipment in the vicinity.[3][5]

• Grounding and Bonding: When transferring from a larger metal container (>4 L), both the source and receiving containers must be grounded and bonded to dissipate static charge, which can ignite flammable vapors.[1][5]

• Ventilation: Perform all transfers in a well-ventilated area, preferably a chemical fume hood, to prevent the accumulation of flammable vapors.[1][12]

• Use Appropriate Tools: Use non-sparking tools for opening and closing containers.[3][12]

Workflow: Safe Handling of Volatile THF Derivatives

This diagram outlines the critical decision points and actions for safely handling these compounds from receipt to use.

Caption: General workflow for safe handling.

Section 2: Storage, Stability, and Disposal

Proper storage is critical for mitigating the risk of peroxide formation and maintaining the chemical and chiral purity of the derivative.

Question: What are the ideal storage conditions for chiral THF derivatives?

Answer: The core principles are to exclude oxygen, light, and heat.

• Container: Store in the original manufacturer's air-impermeable container, preferably under an inert atmosphere (e.g., nitrogen or argon).[5]

• Location: Store in a dedicated, ventilated flammables cabinet.[2] The area must be cool, dark, and dry.[3]

• Segregation: Do not store near strong oxidizing agents, acids, or bases.[5][12]

• Labeling: All containers must be clearly labeled with the date of receipt and the date of first opening.[5] This is crucial for tracking the potential for peroxide formation.

Question: How do I test for and manage peroxide formation?

Answer: Peroxide formation is a significant risk.[4] Regular testing of opened containers is mandatory.

CRITICAL WARNING: If you observe crystal formation around the cap or within the liquid, DO NOT TOUCH OR OPEN THE CONTAINER.[5] These crystals could be highly explosive peroxides. Cordon off the area and contact your institution's Environmental Health & Safety (EHS) department immediately for professional disposal.[5]

Protocol: Peroxide Testing

• Work in a Fume Hood: Conduct this test in a chemical fume hood with all proper PPE.

• Use Test Strips: Utilize commercially available peroxide test strips.

• Sample Application: Dip the end of the test strip into the THF derivative for the time specified by the manufacturer.

• Read Result: Compare the color change to the chart provided with the strips.

• Action:

  • < 20 ppm: Safe for general use.

  • 20-100 ppm: Use with caution. Avoid distillation or evaporation.

  • > 100 ppm: Unsafe for use. The material must be quenched and disposed of as hazardous waste. Contact EHS for guidance.

Decision Tree: Handling Aged Containers

Caption: Decision tree for aged THF derivatives.

Question: How must I dispose of waste containing these derivatives?

Answer: All waste, including contaminated materials like gloves and absorbent pads, must be treated as hazardous waste.

• Segregation: Collect waste in a dedicated, clearly labeled, and sealed container. Do not mix with other waste streams.

• Spill Cleanup: For small spills, use an inert absorbent material like sand or activated charcoal.[3][12] Avoid combustible materials like paper towels.

• Disposal: Place the absorbent material in a sealed container for disposal.[12] All disposal must adhere to local, state, and federal regulations.[3] Contact your institution's EHS department for specific procedures and pickup.

Section 3: Experimental Troubleshooting Guide

Even with perfect handling, the unique properties of volatile chiral THF derivatives can lead to experimental challenges.

Question: My reaction yield is consistently low. What are some potential causes related to the starting material?

Answer: Low yields can stem from several issues:

• Material Loss Due to Volatility: The high volatility of these compounds can lead to significant material loss, especially during solvent removal (roto-evaporation) or column chromatography.[14][15] One study noted that a product partly co-evaporated during solvent removal, impacting the isolated yield.[14]

  • Solution: Use lower temperatures and pressures during evaporation. Consider purification techniques that minimize evaporation, such as preparative SFC (Supercritical Fluid Chromatography), which is better suited for volatile compounds.

• Reagent Degradation: If the THF derivative has started to form peroxides, these can initiate unwanted side reactions, consuming your starting material and lowering the yield of the desired product.

  • Solution: Always use fresh or recently tested material. If you suspect degradation, purify a small sample before use in a large-scale reaction.

• Incomplete Reactions: Some asymmetric syntheses involving chiral THF derivatives require precise control of reaction conditions, and deviations can stall the reaction.[16]

  • Solution: Meticulously control temperature, atmosphere, and addition rates. Use in-process controls (TLC, LC-MS) to monitor reaction completion before workup.

Question: I'm observing racemization or poor stereoselectivity in my product. How can I troubleshoot this?

Answer: Maintaining chiral integrity is a primary challenge in chiral drug synthesis.[17]

• Reaction Conditions: Temperature excursions, prolonged reaction times, or the presence of acidic/basic impurities can cause racemization at stereocenters adjacent to activating groups.

  • Solution: Optimize reaction conditions by running a matrix of temperatures and times. Ensure all reagents and solvents are pure and free of contaminants that could catalyze racemization.

• Catalyst/Ligand Issues: In asymmetric catalysis, the chiral ligand or catalyst may be degrading or poisoned.[16]

  • Solution: Ensure the catalyst is handled under strictly inert conditions if it is air- or moisture-sensitive. Consider that substrates or products with strong coordinating abilities can poison metal catalysts.[16]

• Purification-Induced Racemization: Some chiral compounds are unstable on standard silica gel. The slightly acidic nature of silica can be enough to cause epimerization.

  • Solution: Try alternative purification media like neutral alumina or use a different technique altogether, such as preparative chiral chromatography.[18]

Troubleshooting Flowchart: Poor Experimental Outcome

Caption: Troubleshooting poor experimental outcomes.

References

• Safety Data Sheet: tetrahydrofuran - Chemos GmbH&Co.KG. [Online]. Available: [Link]

• Common Name: TETRAHYDROFURAN HAZARD SUMMARY - NJ.gov. [Online]. Available: [Link]

• (PDF) Synthesis of chiral tetrahydrofuran derivatives - ResearchGate. [Online]. Available: [Link]

• The Challenges and Solutions of Chiral Drug Preparation Techniques - SCIREA. [Online]. Available: [Link]

• SAFETY DATA SHEET TETRAHYDROFURAN LRG - Reagent Chemical Services. [Online]. Available: [Link]

• Recent Advances in the Synthesis of Chiral Tetrahydroisoquinolines via Asymmetric Reduction - MDPI. [Online]. Available: [Link]

• Safety Data Sheet: Tetrahydrofuran - Carl ROTH. [Online]. Available: [Link]

• Synthesis of Chiral Tetrahydrofurans and Pyrrolidines by Visible‐Light‐Mediated Deoxygenation - PMC - PubMed Central. [Online]. Available: [Link]

• From Chiral Separation to Asymmetric Synthesis: Route Scouting and Early Process Development of a Chiral Tetrahydrofuran–Pyrazolamine Intermediate of CDK2 Inhibitor RLY-2139 - ACS Publications. [Online]. Available: [Link]

• ICSC 0578 - TETRAHYDROFURAN - International Chemical Safety Cards (ICSCs). [Online]. Available: [Link]

• Synthesis of chiral enantioenriched tetrahydrofuran derivatives - ResearchGate. [Online]. Available: [Link]

• Synthesis of Tetrahydrofuran and Pyrrolidine Derivatives Utilising Radical Reactions - DiVA. [Online]. Available: [Link]

• Efficient synthesis of tetrahydrofurans with chiral tertiary allylic alcohols catalyzed by Ni/P-chiral ligand DI-BIDIME - Catalysis Science & Technology (RSC Publishing). [Online]. Available: [Link]

• Introducing Tetrahydrofuran (THF) Reaction: A Comprehensive Guide - Hengli Group. [Online]. Available: [Link]

• Tetrahydrofuran—A Common Air Pollutant - Chemical Insights. [Online]. Available: [Link]

• Trouble with chiral separations - Chromatography Today. [Online]. Available: [Link]

• Tetrahydrofuran (THF): Applications, Properties and Market Outlook - Shenyang East Chemical Science-Tech Co., Ltd. [Online]. Available: [Link]

• Chiral Purification of Volatile Flavors and Fragrances by SFC - Waters Corporation. [Online]. Available: [Link]

• A review of the toxicological and environmental hazards and risks of tetrahydrofuran. [Online]. Available: [Link]

• Protecting Workers from Volatile Organic Compounds in Industrial Coatings - EonCoat. [Online]. Available: [Link]

• Safety Data Sheet: Tetrahydrofuran - Carl ROTH. [Online]. Available: [Link]

• The Preparation and Photophysical Properties of 3-Substituted 4-Azafluorenones - MDPI. [Online]. Available: [Link]

• Choose the right PPE based on the contaminants in your facility - ISHN. [Online]. Available: [Link]

• The importance of Personal Protective Equipment in the handling of chemicals. [Online]. Available: [Link]

• The Significance of Chirality in Drug Design and Development - PMC. [Online]. Available: [Link]

• Personal Protective Equipment | US EPA. [Online]. Available: [Link]

• Protective Gear for Chemical Handling Must-Have Equipment - SAMS Solutions. [Online]. Available: [Link]

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Reference Data & Comparative Studies

1H NMR Chemical Shifts of (2S)-Tetrahydrofuran-2-carbaldehyde

The following guide provides a technical analysis of the 1H NMR characteristics of (2S)-tetrahydrofuran-2-carbaldehyde, designed for researchers in organic synthesis and medicinal chemistry.

Executive Summary & Application Context

(2S)-Tetrahydrofuran-2-carbaldehyde (CAS: 79710-86-4 for (S)-isomer; 30036-43-8 for racemate) is a pivotal chiral building block derived from L-proline or (S)-tetrahydrofurfuryl alcohol.[1][2] It is widely used in the synthesis of nucleoside analogs, polyketides, and peptidomimetics.[2]

Critical Analytical Challenge: The primary difficulty in NMR characterization of this molecule is its conformational flexibility and high susceptibility to hydration (gem-diol formation) and polymerization .[1] In the presence of trace water or acid, the characteristic aldehyde signal (~9.65 ppm) diminishes, replaced by broad hemiacetal/hydrate signals (5.0–6.0 ppm).[1][2]

1H NMR Spectral Data: Chemical Shift Assignments

The following data represents the monomeric aldehyde in CDCl₃ . Note that the (2S) and (2R) enantiomers exhibit identical spectra in achiral solvents.[1][2]

Table 1: 1H NMR Shifts in CDCl₃ (400 MHz)

Position	Proton Label	Shift (δ, ppm)	Multiplicity	Coupling (J, Hz)	Assignment Logic
CHO	H-1	9.65	Doublet (d)	J ≈ 2.0	Diagnostic aldehyde proton; couples to H-2.[1][2][3]
C-2	H-2	4.32	Multiplet (m)	-	Deshielded by adjacent oxygen and carbonyl.
C-5	H-5a, H-5b	3.80 – 3.95	Multiplet (m)	-	Diastereotopic ether protons; typically overlap.
C-3	H-3a, H-3b	2.00 – 2.20	Multiplet (m)	-	Diastereotopic; complex coupling with H-2 and H-4.[1][2]
C-4	H-4a, H-4b	1.80 – 2.00	Multiplet (m)	-	Shielded ring protons.[1][2]

Note: Integration values should be normalized to the CHO proton (1H). If the CHO integral is <1.0 relative to the ring protons, significant hydration or polymerization has occurred.

Comparative Analysis: Solvent Effects & Hydration

The choice of solvent critically impacts the spectral quality and structural integrity of (2S)-tetrahydrofuran-2-carbaldehyde.[1][2]

Scenario A: Chloroform-d (CDCl₃) [1][2]

• Status: Recommended for Routine ID.

• Behavior: Provides the sharpest resolution of the aldehyde doublet.[1]

• Risk: Acidic traces in CDCl₃ (DCl formation) can catalyze acetalization or polymerization.[1][2]

• Mitigation: Filter CDCl₃ through basic alumina or use silver foil-stabilized solvent to neutralize acidity.[1]

Scenario B: Dimethyl Sulfoxide-d₆ (DMSO-d₆) [1][2]

• Status: Recommended for Hydrated Samples. [1][2]

• Behavior: The aldehyde proton may shift slightly downfield (9.60–9.80 ppm).[1][2]

• Hydration Visibility: DMSO is hygroscopic.[1] If water is present, the aldehyde : hydrate equilibrium shifts.[2] The gem-diol (hydrate) protons appear as a triplet/doublet pair around 5.0–6.5 ppm (OH) and 4.8 ppm (CH).[1][2]

• Utility: Useful for detecting hydrogen bonding interactions but less ideal for volatile isolation.[1]

Scenario C: Deuterium Oxide (D₂O)

• Status: Not Recommended. [1][2]

• Behavior: The aldehyde exists almost exclusively as the gem-diol (hydrate) or hemiacetal oligomers.[1] The signal at 9.65 ppm will be absent or negligible.

Stereochemical Integrity Validation

Standard 1H NMR cannot distinguish the (2S) enantiomer from the (2R) enantiomer or the racemate.[1][2] To validate the stereochemistry (Enantiomeric Excess, ee), one of the following protocols must be employed:

Method A: Optical Rotation (Quick Check)

• Literature Value:

  (c=1.0, CHCl₃) for high purity (S)-isomer (values vary by concentration/method).[1][2]

• Pros: Fast.

• Cons: Unreliable if impurities (like starting alcohol) are present.[1][2]

Method B: Mosher's Ester Analysis (Definitive)

• Derivatization: Reduce the aldehyde to the alcohol ((S)-tetrahydrofurfuryl alcohol).

• Coupling: React with (R)- and (S)-MTPA chloride (Mosher's acid chloride).

• 1H/19F NMR: Analyze the chemical shift differences (

  ) of the diastereomeric esters to calculate ee.

Experimental Workflow: Handling & Acquisition

The following DOT diagram illustrates the decision logic for characterizing this labile intermediate.

Caption: Workflow for NMR validation of (2S)-tetrahydrofuran-2-carbaldehyde, highlighting the critical check for hydration artifacts.

Detailed Protocol

Preparation of NMR Sample

• Solvent Prep: Use CDCl₃ stored over molecular sieves (4Å) or K₂CO₃ to remove acidity and water.[1][2]

• Concentration: Dissolve ~10-15 mg of the aldehyde in 0.6 mL solvent. High concentrations promote oligomerization.[1]

• Tube: Use a clean, oven-dried 5mm NMR tube.

• Acquisition: Run the spectrum immediately.[1] Do not leave the sample in the solution overnight, as spontaneous oxidation to the carboxylic acid (THF-2-COOH) or trimerization can occur.[1][2]

Troubleshooting Artifacts

• Peak at 2.17 ppm (s): Acetone (common wash solvent).[1][2][4]

• Peak at 1.56 ppm (s): Water in CDCl₃.

• Peak at 9.6-9.8 ppm (broad): Exchangeable proton, likely carboxylic acid impurity if the doublet splitting is lost.[2]

References

• BenchChem. 4-bromobutanal | 38694-47-2: Comparative Spectroscopic Data.[1] (Accessed 2024).[1][2] Link[1][2]

• Dunn, J., & Dobbs, A. (2015).[1][2][5] Synthesis and Reactions of Donor Cyclopropanes: Efficient routes to cis- and trans-tetrahydrofurans.[1][5] Tetrahedron. Link

• Fulmer, G. R., et al. (2010).[1][2][6] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.[1][2] Link[1][2]

• National Institute of Standards and Technology (NIST). Tetrahydrofuran-2-carbaldehyde.[1][7] NIST Chemistry WebBook, SRD 69.[1][2][7] Link[1][2]

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• 2. Metabolism-Driven High-Throughput Cancer Identification with GLUT5-Specific Molecular Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US20160096813A1 - Tetrahydrofuran-2,5-dicarbaldehydes (diformyl-tetrahydrofuran, dfthf) and process for making the same - Google Patents [patents.google.com]
• 4. homepages.abdn.ac.uk [homepages.abdn.ac.uk]
• 5. gala.gre.ac.uk [gala.gre.ac.uk]
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• 7. Tetrahydrofuran-2-carbaldehyde [webbook.nist.gov]

Technical Guide: 13C NMR Assignment Strategies for (2S)-Tetrahydrofuran-2-carbaldehyde

Topic: 13C NMR Spectrum Assignment for (2S)-Tetrahydrofuran-2-carbaldehyde Content Type: Technical Comparison Guide Author Persona: Senior Application Scientist

Executive Summary

The structural characterization of (2S)-tetrahydrofuran-2-carbaldehyde (also known as (2S)-tetrahydrofurfural) presents a specific analytical challenge common to saturated heterocycles: the unambiguous differentiation of the methylene carbons (C3 and C4) and the validation of the chiral center at C2.

While standard 1D

C NMR provides a spectral fingerprint, it often lacks the resolution to definitively assign the ring methylenes due to their similar electronic environments. This guide compares the Standard 1D Acquisition method against a Multi-Dimensional (2D) Correlation strategy. We demonstrate that while 1D methods are sufficient for purity checks, a combination of DEPT-135 and HSQC/HMBC is required for absolute structural assignment.

Key Insight: The (2S) enantiomer yields an identical NMR spectrum to the racemate in achiral solvents. Enantiomeric excess (ee) determination requires chiral solvating agents (CSAs), which is outside the scope of standard assignment but noted for rigorous purity workflows.

Part 1: Structural Analysis & Numbering

To ensure consistent assignment, we utilize the following IUPAC numbering scheme for the tetrahydrofuran (THF) ring:

• C1' (Aldehyde): The carbonyl carbon (exocyclic).

• C2 (Chiral Center): The methine carbon adjacent to the oxygen and the aldehyde.

• C3: Methylene

  to the ring oxygen.

• C4: Methylene

  to the ring oxygen.

• C5: Methylene

  to the ring oxygen.

The Assignment Challenge

In unsubstituted THF, C3 and C4 are equivalent. In the 2-substituted derivative, symmetry is broken, but the chemical shift difference (

) between C3 and C4 is often ppm, leading to potential misassignment without 2D data.

Part 2: Comparative Analysis of Assignment Strategies

Method A: Standard 1D C + DEPT-135 (The Screening Approach)

Best for: Routine purity confirmation of known batches.

Mechanism: The standard proton-decoupled

C spectrum identifies unique carbon environments.[1] The DEPT-135 (Distortionless Enhancement by Polarization Transfer) pulse sequence differentiates carbons by proton multiplicity:

• : Positive Phase (Up)[1]
• : Negative Phase (Down)[2]
• : Null (No signal)

Performance Evaluation:

• Pros: Fast (<30 mins), high S/N ratio.

• Cons: Cannot definitively distinguish C3 from C4; relies on empirical shift prediction rules which can be inaccurate for strained rings.

Method B: Gradient-Selected 2D HSQC + HMBC (The Structural Proof Approach)

Best for: De novo characterization and regulatory submission.

Mechanism:

• gHSQC (Heteronuclear Single Quantum Coherence): Correlates proton shifts directly to the attached carbon.

• gHMBC (Heteronuclear Multiple Bond Correlation): Shows long-range couplings (2-3 bonds). This is the "gold standard" for connecting the aldehyde proton to the ring system.

Performance Evaluation:

• Pros: Unambiguously assigns C3 vs C4 by tracing connectivity from the distinct C2 proton.

• Cons: Longer acquisition time (1-2 hours); requires higher concentration.

Part 3: Experimental Data & Assignment Table

The following data represents the consensus assignment in Chloroform-d (CDCl

) at 298 K.

Table 1: Chemical Shift Assignment (CDCl )

Position	Carbon Type	(ppm)	DEPT-135 Phase	Multiplicity ( )	Assignment Logic
CHO	Carbonyl (CH)	202.4	Positive (+)	d	Distinctive aldehyde region; HMBC correlation to H-2.
C-2	Methine (CH)	82.8	Positive (+)	d	Deshielded by Oxygen and Carbonyl.
C-5	Methylene (CH )	69.4	Negative (-)	t	Deshielded by Oxygen (Ether effect).
C-3	Methylene (CH )	27.8	Negative (-)	t	to Oxygen; closer to CHO group (slightly deshielded vs C4).
C-4	Methylene (CH )	25.6	Negative (-)	t	to Oxygen; most shielded ring carbon.

Note: Shifts may vary by

ppm depending on concentration and temperature.

Solvent Comparison: CDCl vs. DMSO-d

Solvent choice critically affects the aldehyde proton resolution, which aids HMBC assignment.

Solvent	CHO Carbon Shift	CHO Proton Shift	Observation
CDCl	202.4 ppm	9.65 ppm (d)	Sharp signals; standard for hydrophobics.
DMSO-d	203.1 ppm	9.55 ppm (d)	Aldehyde proton often broader due to H-bonding; water peak may obscure H-3/H-4 region.

Part 4: Detailed Experimental Protocol

Sample Preparation

To ensure optimal resolution for 2D experiments, strict adherence to concentration limits is required to prevent viscosity broadening.

• Mass: Weigh 30–50 mg of (2S)-tetrahydrofuran-2-carbaldehyde.

• Solvent: Add 0.6 mL of CDCl

  (99.8% D) containing 0.03% TMS (v/v).

• Tube: Use a high-quality 5mm NMR tube (Wilmad 528-PP or equivalent) to minimize shimming errors.

• Filtration: If the sample appears cloudy, filter through a small plug of glass wool directly into the tube.

Acquisition Parameters (Bruker 400 MHz equivalent)

Experiment 1: 1D Carbon (zgpg30)

• Pulse Angle:

• Relaxation Delay (D1): 2.0 sec

• Scans (NS): 256–512 (Aldehyde carbonyl has long T1; ensure sufficient D1 or scans).

• Spectral Width: 240 ppm (to capture CHO at ~202 ppm).

Experiment 2: DEPT-135 (dept135)

• Coupling Constant (CNST2): 145 Hz (Standard for aliphatic C-H).

• Scans: 128.[3]

Experiment 3: gHMBC (hmbcgplpndqf)

• Optimization: Set for long-range coupling (

  ) of 8 Hz.

• Goal: Look for the cross-peak between the CHO proton (~9.6 ppm) and C-2 (~83 ppm) and C-3 (~28 ppm). This definitively separates C3 from C4.

Part 5: Visualization of Assignment Logic

Diagram 1: The Assignment Workflow

This flowchart illustrates the decision-making process for assigning the ambiguous methylene peaks.

Caption: Logical workflow for resolving the C3/C4 spectral overlap using DEPT and HMBC filtering.

Diagram 2: HMBC Connectivity Map

This diagram visualizes the critical long-range correlations that validate the structure.

Caption: HMBC correlation map. The H-CHO to C3 correlation (3-bond) is the key discriminator against C4.

References

• PubChem. (2025).[4] Tetrahydrofuran-2-carbaldehyde (Compound).[4][5][6] National Library of Medicine. Available at: [Link][6]

• AIST Spectral Database for Organic Compounds (SDBS). (2024). 13C NMR of Tetrahydrofurfural. SDBS No. 2435. Available at: [Link]

• Chertkov, A. V., et al. (2012).[7] Synthesis and NMR Spectra of Tetrahydrofuran-2-13C. Chemistry of Heterocyclic Compounds. Available at: [Link]

• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. 8th Edition. Wiley. (Standard reference for chemical shift prediction rules).

Sources

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• 2. DEPT: A tool for 13C peak assignments — Nanalysis [nanalysis.com]
• 3. nmrs.io [nmrs.io]
• 4. Tetrahydro-2-furancarboxaldehyde | C5H8O2 | CID 24354 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (2S)-tetrahydrofuran-2-carbaldehyde | C5H8O2 | CID 12664772 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (2R)-tetrahydrofuran-2-carbaldehyde | C5H8O2 | CID 12664773 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. SYNTHESIS AND NMR SPECTRA OF TETRAHYDROFURAN-2-¹³C | Chemistry of Heterocyclic Compounds [hgs.osi.lv]

A Comparative Guide to the Infrared Spectrum of (2S)-tetrahydrofuran-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of IR Spectroscopy in Functional Group Identification

Infrared (IR) spectroscopy is a powerful and rapid analytical technique used to identify the functional groups present in a molecule.[1][2][3] The principle is based on the absorption of IR radiation by a molecule, which causes vibrations of its chemical bonds.[1][2] Specific types of bonds and functional groups absorb at characteristic frequencies (represented as wavenumbers, cm⁻¹), making the resulting spectrum a unique molecular "fingerprint".[3]

For a molecule like (2S)-tetrahydrofuran-2-carbaldehyde, which contains both an aldehyde and a cyclic ether, IR spectroscopy is an invaluable tool for confirming its structural integrity. The key is to identify the unique absorptions arising from the aldehyde's carbonyl (C=O) and C-H bonds, as well as the ether's C-O-C linkage, and distinguish them from the ubiquitous alkyl C-H stretches of the tetrahydrofuran ring.

Experimental Protocol: Acquiring a High-Quality IR Spectrum

To ensure the accurate identification of characteristic peaks, a standardized experimental procedure is crucial. The following outlines a general method for obtaining an IR spectrum using an Attenuated Total Reflectance (ATR) FT-IR spectrometer, a common technique for liquid samples.

Methodology: ATR FT-IR Spectroscopy

• Instrument Preparation:

  • Ensure the FT-IR spectrometer is powered on and has completed its startup diagnostics.

  • Perform a background scan to acquire the spectrum of the ambient environment (air, CO₂, water vapor). This will be automatically subtracted from the sample spectrum.[4]

• Sample Preparation:

  • Place a single drop of (2S)-tetrahydrofuran-2-carbaldehyde directly onto the center of the ATR crystal (e.g., diamond or germanium).

  • Ensure the crystal surface is completely covered by the liquid sample.

• Spectrum Acquisition:

  • Initiate the sample scan. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • The data is collected over the mid-IR range, typically 4000 cm⁻¹ to 400 cm⁻¹.

• Data Processing:

  • The instrument software will automatically perform a Fourier transform on the interferogram to produce the final IR spectrum (transmittance or absorbance vs. wavenumber).

  • Label the significant peaks with their corresponding wavenumber values.

This workflow ensures a reproducible and high-quality spectrum, which is the foundation for accurate interpretation.

Caption: Workflow for IR Spectrum Acquisition and Analysis.

Spectral Analysis of (2S)-tetrahydrofuran-2-carbaldehyde

The IR spectrum of (2S)-tetrahydrofuran-2-carbaldehyde is characterized by the distinct contributions of its aldehyde and cyclic ether functionalities.

Key Diagnostic Peaks:

• Aldehydic C-H Stretches: One of the most definitive features of an aldehyde is the presence of two moderate-intensity C-H stretching bands.[5][6][7] These typically appear as a pair of peaks around 2830-2800 cm⁻¹ and 2730-2700 cm⁻¹. The lower wavenumber peak, often appearing as a shoulder to the right of the main alkyl C-H absorptions, is particularly diagnostic.[5][7]

• Carbonyl (C=O) Stretch: A very strong and sharp absorption peak is expected in the range of 1740-1720 cm⁻¹ for a saturated aliphatic aldehyde.[5][7] This intense peak is due to the stretching vibration of the carbon-oxygen double bond and is one of the most prominent features in the spectrum.[1]

• Alkyl C-H Stretches: Strong absorptions just below 3000 cm⁻¹ (typically 2990-2850 cm⁻¹) correspond to the C-H stretching vibrations of the sp³-hybridized carbons in the tetrahydrofuran ring.[1]

• C-O-C Ether Stretch: Cyclic ethers exhibit a strong C-O-C stretching band between 1150 and 1050 cm⁻¹.[3][8][9] For tetrahydrofuran itself, this is a prominent feature and is expected to be present and strong in the spectrum of its derivative.[10]

Comparative Spectral Analysis

To fully appreciate the spectral features of (2S)-tetrahydrofuran-2-carbaldehyde, it is instructive to compare its expected peaks with those of structurally related molecules.

Molecule	Aldehydic C-H Stretch (cm⁻¹)	Carbonyl (C=O) Stretch (cm⁻¹)	C-O-C Ether Stretch (cm⁻¹)	Key Distinguishing Feature
(2S)-tetrahydrofuran-2-carbaldehyde	~2820 & ~2720	~1730 (Strong, Sharp)	~1100 (Strong)	Co-presence of strong C=O and C-O-C stretches.
Pentanal	~2820 & ~2720	~1730 (Strong, Sharp)	N/A	Absence of the strong C-O-C ether stretch.[11][12][13]
Tetrahydrofuran (THF)	N/A	N/A	~1070 (Strong)	Absence of any carbonyl (C=O) or aldehydic C-H peaks.[14][15][16]
Cyclopentanecarbaldehyde	~2820 & ~2720	~1725 (Strong, Sharp)	N/A	Spectrum is very similar to the target, but lacks the ether C-O-C stretch.[17][18]

Note: The exact peak positions can vary slightly based on the sample state (neat, solution) and instrument.

This comparison highlights how the IR spectrum of (2S)-tetrahydrofuran-2-carbaldehyde is a composite of its constituent parts. The presence of the aldehydic peaks confirms the aldehyde group, while the strong band around 1100 cm⁻¹ confirms the integrity of the tetrahydrofuran ring. The absence of a broad O-H stretch (typically 3500-3200 cm⁻¹) would also be a key indicator that the aldehyde has not been over-oxidized to a carboxylic acid.

Conclusion

The infrared spectrum of (2S)-tetrahydrofuran-2-carbaldehyde provides a clear and unambiguous confirmation of its molecular structure. The key diagnostic peaks are:

• A pair of moderate aldehydic C-H stretches near 2820 cm⁻¹ and 2720 cm⁻¹.

• A strong, sharp carbonyl (C=O) stretch around 1730 cm⁻¹.

• A strong C-O-C ether stretch around 1100 cm⁻¹.

By comparing these features against simpler acyclic aldehydes, the parent ether, and analogous cyclic aldehydes, researchers can confidently verify the identity and purity of this important chiral building block. This guide provides the foundational data and interpretive logic for utilizing IR spectroscopy effectively in this context.

References

• University of California, Davis. (n.d.). IR Spectroscopy Tutorial: Aldehydes. Chemistry LibreTexts. Retrieved from [Link]

• Wade, L. G., & Simek, J. W. (2017). Spectroscopy of Aldehydes and Ketones. In Organic Chemistry (9th ed.). Pearson.

• Reusch, W. (2013). Infrared Spectroscopy. Michigan State University. Retrieved from [Link]

• Laane, J., & Lord, R. C. (1967). Far‐Infrared Spectrum of Tetrahydrofuran: Spectroscopic Evidence for Pseudorotation. The Journal of Chemical Physics, 47(11), 4941-4950. Retrieved from [Link]

• Chemistry Steps. (2025, August 29). Interpreting IR Spectra. Retrieved from [Link]

• OpenStax. (n.d.). 19.14 Spectroscopy of Aldehydes and Ketones. In Organic Chemistry: A Tenth Edition. NC State University Libraries. Retrieved from [Link]

• Ashenhurst, J. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry. Retrieved from [Link]

• Coates, J. (2016, January 1). A Process for Successful Infrared Spectral Interpretation. Spectroscopy Online. Retrieved from [Link]

• The Organic Chemistry Tutor. (2023, October 20). How to Read and Interpret the IR Spectra | Step-by-Step Guide to IR Spectroscopy [Video]. YouTube. Retrieved from [Link]

• Al-Hachami, W. (2024, December 28). Infrared Spectroscopy: Interpreting Spectra. SlideShare. Retrieved from [Link]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. Wiley. Retrieved from [Link]

• NIST. (n.d.). Pentanal. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). Cyclopentanecarbaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• University of Dayton. (1965). The infrared spectra of furan, tetrahydrofuran, and some of their methyl substituted derivatives. eCommons. Retrieved from [Link]

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A Senior Application Scientist's Guide to Distinguishing (2S)-Tetrahydrofuran-2-carbaldehyde from Furan-2-carbaldehyde

For researchers and professionals in drug development, the precise identification of chemical entities is not merely a procedural step but the bedrock of reproducible and reliable science. The distinction between (2S)-tetrahydrofuran-2-carbaldehyde and furan-2-carbaldehyde is a classic case study in analytical chemistry, where a subtle structural difference—the saturation of a heterocyclic ring—profoundly alters the molecule's spectroscopic and chromatographic behavior. This guide provides an in-depth comparison, supported by experimental data and protocols, to enable unambiguous differentiation between these two aldehydes.

The Fundamental Difference: A Structural Overview

The core distinction lies in the five-membered heterocyclic ring. Furan-2-carbaldehyde (also known as furfural) possesses an aromatic furan ring, characterized by a delocalized π-electron system. In contrast, (2S)-tetrahydrofuran-2-carbaldehyde features a saturated, non-aromatic tetrahydrofuran (THF) ring. This fundamental variance in electron distribution and geometry dictates their unique chemical fingerprints.

Caption: Structural comparison highlighting the aromatic furan vs. saturated THF ring.

This structural difference leads to significant and predictable variations in spectroscopic data, which we can exploit for definitive identification.

Spectroscopic Fingerprinting: A Comparative Analysis

The most direct and powerful methods for distinguishing these compounds are nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. Each technique probes different aspects of the molecular structure, providing complementary and confirmatory data.

¹H NMR Spectroscopy: Probing the Proton Environment

Proton NMR is arguably the most conclusive single technique. The chemical shifts of the ring protons are dramatically different.

• Furan-2-carbaldehyde: Exhibits signals in the aromatic region (typically 6.5-8.0 ppm) due to the deshielding effect of the ring current. The aldehyde proton signal appears significantly downfield, usually between 9.5 and 9.7 ppm.[1]

• (2S)-Tetrahydrofuran-2-carbaldehyde: Lacks aromatic protons. Its ring protons are in a saturated, aliphatic environment and thus appear much further upfield (typically 1.5-4.5 ppm).[2][3] The aldehyde proton is also expected to be slightly upfield compared to its furan counterpart due to the absence of the aromatic ring's deshielding influence.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Carbon NMR provides a clear distinction based on the hybridization of the ring carbons.

• Furan-2-carbaldehyde: The sp²-hybridized carbons of the aromatic furan ring resonate in the downfield region characteristic of aromatic systems (~110-155 ppm). The carbonyl carbon is also found in a typical range for conjugated aldehydes (~175-180 ppm).[1]

• (2S)-Tetrahydrofuran-2-carbaldehyde: The sp³-hybridized carbons of the saturated THF ring appear in the upfield aliphatic region (~25-75 ppm). The carbonyl carbon signal is expected in the range for saturated aldehydes, typically further downfield (~200-215 ppm) than its conjugated analog.[4][5]

Infrared (IR) Spectroscopy: The Carbonyl Stretch Tells the Tale

IR spectroscopy offers a rapid and definitive method centered on the carbonyl (C=O) stretching frequency.

• Furan-2-carbaldehyde: The C=O group is conjugated with the aromatic furan ring. This conjugation delocalizes the π-electrons, slightly weakening the C=O double bond and lowering its stretching frequency to approximately 1670-1705 cm⁻¹.[1][4][5][6][7]

• (2S)-Tetrahydrofuran-2-carbaldehyde: As a saturated aliphatic aldehyde, it lacks conjugation. Consequently, its C=O bond is stronger and absorbs at a higher frequency, typically in the 1720-1740 cm⁻¹ range.[7][8] This ~30-50 cm⁻¹ difference is easily resolvable and serves as a key diagnostic marker. Additionally, aldehydes show characteristic C-H stretching absorptions around 2720 cm⁻¹ and 2820 cm⁻¹, which helps confirm the functional group.[4][7][8]

Mass Spectrometry (MS): Deducing Fragmentation Pathways

Electron Ionization Mass Spectrometry (EI-MS) reveals distinct fragmentation patterns based on molecular stability.

• Furan-2-carbaldehyde: The aromatic ring imparts significant stability, resulting in a prominent molecular ion (M⁺) peak. Fragmentation is dominated by the loss of the aldehyde group (-CHO) or carbon monoxide (-CO).

• (2S)-Tetrahydrofuran-2-carbaldehyde: The saturated ring is more prone to fragmentation. The molecular ion peak may be less intense. Characteristic fragmentation pathways for aliphatic ethers and aldehydes will dominate, often involving ring-opening mechanisms or the loss of small neutral molecules like H₂O or C₂H₄.

Data Summary: Key Distinguishing Parameters

Parameter	Furan-2-carbaldehyde (Aromatic)	(2S)-Tetrahydrofuran-2-carbaldehyde (Saturated)	Rationale for Difference
¹H NMR (Aldehyde H)	~9.5 - 9.7 ppm[1]	~9.0 - 9.5 ppm (Predicted)	Deshielding by aromatic ring current.
¹H NMR (Ring H)	~6.5 - 7.7 ppm (Aromatic)	~1.5 - 4.5 ppm (Aliphatic)[2]	Aromatic vs. Aliphatic environment.
¹³C NMR (Ring C)	~110 - 155 ppm (sp²)[1]	~25 - 75 ppm (sp³)[3]	sp² (aromatic) vs. sp³ (aliphatic) carbons.
¹³C NMR (C=O Carbon)	~175 - 180 ppm[1]	~200 - 215 ppm[4][5]	Conjugation shifts the signal upfield.
IR (C=O Stretch)	~1670 - 1705 cm⁻¹[1][7]	~1720 - 1740 cm⁻¹[7][8]	Conjugation weakens the C=O bond.
MS Fragmentation	Stable M⁺, loss of -CHO, -CO	Less stable M⁺, ring opening, aliphatic fragmentation	Aromatic stability vs. saturated ring strain.

Chromatographic Separation and Chiral Integrity

While spectroscopy identifies the structure, chromatography is essential for separating mixtures and, crucially, for confirming the enantiomeric purity of the chiral compound.

Gas Chromatography-Mass Spectrometry (GC-MS)

Due to differences in polarity and boiling point, these two compounds are readily separable by GC. Furan-2-carbaldehyde is generally less volatile than its saturated counterpart. A standard non-polar or mid-polar capillary column (e.g., DB-5ms or DB-1701) will provide excellent resolution. The coupling with MS allows for simultaneous separation and identification based on the distinct mass spectra discussed previously.[9][10] For trace analysis, derivatization with agents like O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) can enhance stability and sensitivity.[11][12][13]

Confirming Enantiopurity: The Chiral Challenge

For drug development professionals, verifying the "(2S)-" designation is critical. This requires chiral analysis.

• Direct Method (Chiral GC/HPLC): The most straightforward approach involves using a chiral stationary phase (CSP). For GC, cyclodextrin-based columns are often effective for separating enantiomers of small chiral molecules.

• Indirect Method (Derivatization): This involves reacting the aldehyde with a chiral derivatizing agent (e.g., a chiral amine or hydrazine) to form diastereomers.[14][15] These diastereomers have different physical properties and can be separated on a standard, non-chiral chromatography column.

Validated Experimental Protocols

The following protocols are designed to be self-validating, providing clear and unambiguous results.

Protocol 1: NMR Spectroscopic Analysis

• Sample Preparation: Dissolve 5-10 mg of the aldehyde sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0.0 ppm).

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum on a 300 MHz or higher spectrometer. Observe the 6.0-10.0 ppm region. The presence of signals between 6.5-8.0 ppm confirms furan-2-carbaldehyde, while their absence and the presence of complex multiplets between 1.5-4.5 ppm indicates (2S)-tetrahydrofuran-2-carbaldehyde.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. The diagnostic regions are 100-160 ppm (aromatic carbons, indicating furan-2-carbaldehyde) and 20-80 ppm (aliphatic carbons, indicating (2S)-tetrahydrofuran-2-carbaldehyde).

Caption: Workflow for unambiguous identification using NMR spectroscopy.

Protocol 2: IR Spectroscopic Analysis

• Sample Preparation: If the sample is a liquid, place a single drop directly onto the crystal of an Attenuated Total Reflectance (ATR) FT-IR spectrometer. If solid, perform a KBr pellet or use a solid-state ATR attachment.

• Data Acquisition: Record the spectrum from 4000 cm⁻¹ to 600 cm⁻¹.

• Analysis: Focus on the 1650-1750 cm⁻¹ region. A strong absorption band centered at ~1730 cm⁻¹ is definitive for the saturated (2S)-tetrahydrofuran-2-carbaldehyde. A band centered at ~1690 cm⁻¹ is definitive for the conjugated furan-2-carbaldehyde. Confirm the presence of the aldehyde C-H stretch near 2720 cm⁻¹.

Protocol 3: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution (~100 µg/mL) of the sample in a suitable solvent like dichloromethane or ethyl acetate.

• Instrumentation: Use a GC equipped with a 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms (or equivalent) column, coupled to a mass spectrometer.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 50 °C, hold for 2 min, then ramp to 250 °C at 10 °C/min.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 350.

• Analysis: Compare the retention times and the resulting mass spectra to differentiate the two compounds based on their expected fragmentation patterns.

Caption: Workflow for chromatographic separation and chiral validation.

Conclusion

Distinguishing between (2S)-tetrahydrofuran-2-carbaldehyde and furan-2-carbaldehyde is straightforward when leveraging the correct analytical techniques. ¹H NMR and IR spectroscopy stand out as the most definitive and rapid methods , providing unambiguous fingerprints based on aromaticity and conjugation. While ¹H NMR offers a complete structural picture, the shift in the C=O stretching frequency in the IR spectrum provides an almost instantaneous diagnostic marker. GC-MS serves as an excellent confirmatory tool and is indispensable for analyzing mixtures. For applications in drug development, subsequent chiral chromatography is mandatory to validate the enantiomeric integrity of (2S)-tetrahydrofuran-2-carbaldehyde. By applying the principles and protocols outlined in this guide, researchers can confidently and accurately characterize these important chemical building blocks.

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A Comparative Guide to the GC-MS Fragmentation of Tetrahydrofuran-2-Carbaldehyde

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel or known compounds is a cornerstone of rigorous scientific inquiry. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a frontline technique for the analysis of volatile and semi-volatile compounds. However, the interpretation of the resulting mass spectra—a veritable molecular fingerprint—requires a deep understanding of the fragmentation pathways dictated by the compound's functional groups.

This guide provides an in-depth analysis of the predicted electron ionization (EI) fragmentation pattern of tetrahydrofuran-2-carbaldehyde. In the absence of a published reference spectrum in common databases, this document serves as a predictive comparison, grounding its analysis in the well-established fragmentation behaviors of its constituent functional groups: the aliphatic aldehyde and the cyclic ether. By juxtaposing the known fragmentation of pentanal (a structural isomer) and tetrahydrofuran (the parent heterocycle), we can construct a logical and scientifically sound hypothesis for the fragmentation of tetrahydrofuran-2-carbaldehyde. This approach not only illuminates the specific case of this molecule but also provides a framework for interpreting the mass spectra of other bifunctional compounds.

The Interplay of Functional Groups in Mass Spectrometry

The fragmentation of a molecule under high-energy electron impact is not a random event. It is a series of predictable bond cleavages and rearrangements governed by the stability of the resulting radical cations and neutral losses. In a molecule like tetrahydrofuran-2-carbaldehyde, the initial ionization can occur at either the aldehyde's carbonyl oxygen or the ether oxygen of the tetrahydrofuran ring. The subsequent fragmentation cascade will be a competition and interplay between the pathways characteristic of each functional group.

To understand these competing pathways, we will first examine the fragmentation patterns of two simpler, related molecules: Pentanal and Tetrahydrofuran .

Comparative Fragmentation Analysis

Pentanal: The Archetypal Aliphatic Aldehyde

Pentanal (C₅H₁₀O, MW: 86.13 g/mol ) provides a classic example of aldehyde fragmentation. The key fragmentation mechanisms for aliphatic aldehydes include α-cleavage, β-cleavage, and the McLafferty rearrangement.[1]

• α-Cleavage: This involves the cleavage of a bond adjacent to the carbonyl group. For aldehydes, this can result in the loss of a hydrogen radical (M-1) or the formyl radical (M-29).

• β-Cleavage: Cleavage of the bond beta to the carbonyl group can lead to the loss of an ethyl radical (M-29), resulting in a resonance-stabilized cation.

• McLafferty Rearrangement: This is a characteristic fragmentation for carbonyl compounds possessing a γ-hydrogen. It involves the transfer of this hydrogen to the carbonyl oxygen via a six-membered transition state, followed by the elimination of a neutral alkene. For pentanal, this results in the loss of ethene (C₂H₄, 28 Da) and the formation of a prominent radical cation at m/z 44.

The electron ionization mass spectrum of pentanal typically shows a weak molecular ion peak at m/z 86, with the base peak often being the McLafferty rearrangement product at m/z 44. Other significant fragments are observed at m/z 57 (loss of C₂H₅) and m/z 29 (CHO⁺).

Tetrahydrofuran: A Model for Cyclic Ether Fragmentation

Tetrahydrofuran (THF, C₄H₈O, MW: 72.11 g/mol ) fragmentation is initiated by the ionization of the lone pair electrons on the ether oxygen. The resulting molecular ion is relatively stable. The primary fragmentation pathway involves the loss of a hydrogen atom followed by the expulsion of a neutral molecule of ethene, leading to the formation of the base peak at m/z 42.[2][3] Another significant fragment is observed at m/z 71, corresponding to the loss of a hydrogen atom (M-1). The mass spectrum of THF is characterized by a strong molecular ion peak at m/z 72 and a dominant base peak at m/z 42.[4]

Predicted Fragmentation Pattern of Tetrahydrofuran-2-Carbaldehyde

Tetrahydrofuran-2-carbaldehyde (C₅H₈O₂, MW: 100.12 g/mol ) combines the structural features of both an aldehyde and a cyclic ether. Its fragmentation pattern under electron ionization is therefore predicted to be a composite of the pathways described above, with some unique fragments arising from the interaction of the two functional groups.

Key Predicted Fragmentation Pathways:

• α-Cleavage at the Aldehyde:

  • Loss of H• (m/z 99): A characteristic M-1 peak is expected from the loss of the aldehydic hydrogen, forming a stable acylium ion.

  • Loss of CHO• (m/z 71): Cleavage of the bond between the tetrahydrofuran ring and the carbonyl group would result in a fragment at m/z 71, corresponding to the tetrahydrofuranyl cation. This is expected to be a prominent peak.

• Ring-Opening and Fragmentation of the Tetrahydrofuran Moiety:

  • Formation of m/z 43 and m/z 57: Following ionization at the ether oxygen, the ring can undergo cleavage. Subsequent fragmentation could lead to the formation of the acetyl cation (CH₃CO⁺) at m/z 43 and the propionyl cation (C₂H₅CO⁺) at m/z 57.

  • Formation of m/z 42: Similar to the fragmentation of THF, a pathway involving the loss of neutral molecules could lead to a fragment at m/z 42.

• McLafferty-type Rearrangement: While a classic McLafferty rearrangement is not possible due to the lack of a linear alkyl chain, a modified rearrangement involving the ring hydrogens could potentially lead to the loss of a neutral molecule like C₂H₄O, though this is likely to be a minor pathway.

Summary of Predicted Key Fragments:

m/z	Predicted Fragment Ion	Proposed Origin
100	[C₅H₈O₂]⁺•	Molecular Ion (M⁺•)
99	[C₅H₇O₂]⁺	Loss of H• from the aldehyde (α-cleavage)
71	[C₄H₇O]⁺	Loss of CHO• (α-cleavage)
57	[C₃H₅O]⁺	Ring fragmentation
43	[C₂H₃O]⁺	Ring fragmentation (acetyl cation)
42	[C₃H₆]⁺•	Ring fragmentation
29	[CHO]⁺	Formyl cation

Visualizing the Fragmentation Pathways

The following diagrams, generated using Graphviz, illustrate the predicted fragmentation pathways for tetrahydrofuran-2-carbaldehyde and the comparative fragmentation of pentanal and tetrahydrofuran.

Caption: Predicted EI fragmentation of tetrahydrofuran-2-carbaldehyde.

Caption: EI fragmentation pathways of Tetrahydrofuran.

Experimental Protocol for GC-MS Analysis

This section provides a robust, self-validating protocol for the analysis of tetrahydrofuran-2-carbaldehyde and similar volatile organic compounds.

Objective: To obtain a reproducible electron ionization mass spectrum of tetrahydrofuran-2-carbaldehyde.

Materials:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 7890B GC with 5977B MSD)

• GC Column: HP-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent

• Helium (carrier gas), 99.999% purity

• Tetrahydrofuran-2-carbaldehyde standard

• Solvent (e.g., dichloromethane or methanol, HPLC grade)

• Microsyringe

Procedure:

• Sample Preparation:

  • Prepare a 100 ppm stock solution of tetrahydrofuran-2-carbaldehyde in the chosen solvent.

  • Perform serial dilutions to prepare working standards of 10 ppm and 1 ppm.

• GC-MS Instrument Setup:

  • Injector:

    • Temperature: 250 °C

    • Injection Volume: 1 µL

    • Mode: Split (split ratio 20:1)

  • Oven Program:

    • Initial Temperature: 40 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 200 °C

    • Hold: 5 minutes at 200 °C

  • Carrier Gas (Helium): Constant flow rate of 1.0 mL/min

  • Mass Spectrometer:

    • Source Temperature: 230 °C

    • Quadrupole Temperature: 150 °C

    • Ionization Mode: Electron Ionization (EI)

    • Electron Energy: 70 eV

    • Scan Range: m/z 25-200

• Analysis Sequence:

  • Inject a solvent blank to ensure system cleanliness.

  • Inject the 1 ppm standard to check for sensitivity and peak shape.

  • Inject the 10 ppm standard for fragmentation pattern analysis.

  • Repeat injections to ensure reproducibility of retention time and mass spectra.

• Data Analysis:

  • Identify the chromatographic peak corresponding to tetrahydrofuran-2-carbaldehyde.

  • Extract the mass spectrum from the apex of the peak.

  • Subtract the background spectrum from the peak spectrum.

  • Compare the obtained spectrum with the predicted fragmentation pattern.

Workflow Diagram:

Caption: Standard workflow for GC-MS analysis of volatile compounds.

Conclusion

The GC-MS fragmentation pattern of tetrahydrofuran-2-carbaldehyde can be logically predicted by understanding the established fragmentation behaviors of aldehydes and cyclic ethers. The dominant fragmentation pathways are expected to be α-cleavage at the aldehyde group, leading to characteristic fragments at m/z 99 and m/z 71, and fragmentation of the tetrahydrofuran ring. This comparative and predictive approach is a powerful tool for the structural elucidation of compounds when reference spectra are unavailable. The provided experimental protocol offers a reliable method for obtaining high-quality mass spectra to validate these predictions.

References

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Safety & Regulatory Compliance

Mastering Chemical Disposal: A Guide to (2S)-Tetrahydrofuran-2-carbaldehyde

For the diligent researcher, scientist, or drug development professional, the lifecycle of a chemical extends far beyond the confines of the reaction flask. Proper disposal is not merely a regulatory hurdle; it is a critical component of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of (2S)-tetrahydrofuran-2-carbaldehyde, ensuring the protection of both laboratory personnel and the environment.

Hazard Assessment: Understanding the Risks

Before handling (2S)-tetrahydrofuran-2-carbaldehyde for disposal, a thorough understanding of its potential hazards is paramount. This compound integrates the chemical properties of a cyclic ether (tetrahydrofuran) and an aldehyde, each contributing to its risk profile.

A safety data sheet (SDS) for a mixture containing (2S)-tetrahydrofuran-2-carbaldehyde indicates that it is a combustible liquid and can cause serious eye damage. The aldehyde functional group can cause irritation to the skin and respiratory tract.

A significant, and often overlooked, hazard associated with the tetrahydrofuran (THF) moiety is its potential to form explosive peroxides upon exposure to air and light, especially during storage.[1][2] These peroxides can detonate when subjected to heat, friction, or shock. Therefore, containers of (2S)-tetrahydrofuran-2-carbaldehyde, particularly those that have been opened and stored for some time, should be handled with extreme caution. It is recommended to date containers upon receipt and upon opening to track their age.[1][2]

Hazard Classification	Description	Source
Flammable liquids	Category 4 (Combustible liquid)
Serious eye damage	Category 1
Acute toxicity, oral	Category 4
Peroxide Formation	Potential for explosive peroxide formation upon storage	[1][2]

Personal Protective Equipment (PPE): Your First Line of Defense

Appropriate personal protective equipment is non-negotiable when handling (2S)-tetrahydrofuran-2-carbaldehyde for disposal. The following PPE is mandatory to minimize exposure risks:

• Eye Protection: Chemical splash goggles are essential to protect against splashes that can cause serious eye damage.

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn. Always inspect gloves for any signs of degradation or puncture before use.

• Protective Clothing: A flame-retardant lab coat should be worn to protect from splashes and potential ignition sources.

• Respiratory Protection: If handling large quantities or in a poorly ventilated area, a respirator with an organic vapor cartridge may be necessary.

Spill Management: Preparedness is Key

In the event of a spill, immediate and appropriate action is crucial to prevent injury and environmental contamination.

For small spills (less than 1 liter):

• Alert personnel in the immediate area.

• Wearing appropriate PPE, contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial spill kit.[3]

• Carefully collect the absorbed material into a designated, sealable hazardous waste container.

• Clean the spill area with soap and water.

• All materials used for cleanup, including contaminated absorbent pads and gloves, must be disposed of as hazardous waste.[4]

For large spills (greater than 1 liter):

• Evacuate the area immediately.

• Alert your institution's Environmental Health and Safety (EHS) department and follow their emergency procedures.[1]

• Do not attempt to clean up a large spill without specialized training and equipment.

Disposal Protocol: A Step-by-Step Approach

The primary and most crucial step in the proper disposal of (2S)-tetrahydrofuran-2-carbaldehyde is to treat it as hazardous waste. Do not attempt to dispose of this chemical down the drain or in regular trash.[2]

Step 1: Waste Collection and Segregation

• Designated Waste Container: Collect all waste containing (2S)-tetrahydrofuran-2-carbaldehyde in a dedicated, properly labeled hazardous waste container. The container must be compatible with the chemical; a high-density polyethylene (HDPE) or glass container is typically suitable.

• Avoid Mixing: Do not mix (2S)-tetrahydrofuran-2-carbaldehyde with incompatible waste streams. For instance, it should be kept separate from strong oxidizing agents, acids, and bases.[2]

Step 2: Labeling

Proper labeling is a legal requirement and essential for the safety of waste handlers. The hazardous waste label must include:

• The words "Hazardous Waste."

• The full chemical name: "(2S)-tetrahydrofuran-2-carbaldehyde."

• The specific hazards associated with the chemical (e.g., "Combustible," "Causes Serious Eye Damage," "Potential Peroxide Former").

• The accumulation start date (the date the first drop of waste is added to the container).

• The name and contact information of the generating laboratory or researcher.

Step 3: Storage

• Accumulation Point: Store the hazardous waste container at or near the point of generation, in a designated satellite accumulation area (SAA).[5]

• Secondary Containment: The waste container should be placed in a secondary container, such as a chemical-resistant tray or tub, to contain any potential leaks.

• Ventilation: Store the waste in a well-ventilated area, such as a chemical fume hood or a designated hazardous waste storage cabinet.[3]

• Ignition Sources: Keep the waste container away from all sources of ignition, including heat, sparks, and open flames.

Step 4: Arranging for Disposal

• Contact EHS: Once the waste container is full or has reached its storage time limit (typically 90 or 180 days, depending on your facility's generator status), contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup.[5]

• Professional Disposal: Your EHS department will work with a licensed hazardous waste disposal company to ensure the chemical is transported, treated, and disposed of in accordance with all local, state, and federal regulations.[6] The ultimate disposal method will likely be incineration at a permitted facility.[5]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (2S)-tetrahydrofuran-2-carbaldehyde.

Caption: Decision workflow for the disposal of (2S)-tetrahydrofuran-2-carbaldehyde.

On Chemical Deactivation

While some aldehydes can be chemically deactivated to less hazardous compounds before disposal, this practice is not recommended for (2S)-tetrahydrofuran-2-carbaldehyde without a validated and approved protocol from your institution's EHS department.[5][7] The reaction byproducts and the completeness of the reaction would need to be verified to ensure the resulting solution is safe for drain disposal, which is often not the case. Given the multiple hazards of this compound, including its potential for peroxide formation, the most prudent and compliant disposal method is through your institution's hazardous waste management program.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure that your research practices are both scientifically sound and environmentally responsible.

References

• University of California, Santa Barbara. (2012, December 14). Tetrahydrofuran (THF) - Standard Operating Procedure. Retrieved from [Link]

• Chemius. (n.d.). Tetrahydrofuran (THF) :: Internal Plant Instructions. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Common Name: TETRAHYDROFURAN HAZARD SUMMARY. Retrieved from [Link]

• Greenfield Global. (2019, April 19). TETRAHYDROFURAN Safety Data Sheet. Retrieved from [Link]

• University of Rochester. (n.d.). Formaldehyde Spill Protocol for Laboratory Personnel. Retrieved from [Link]

• Washington State Department of Ecology. (n.d.). Focus on: Treatment by Aldehyde Deactivation. Retrieved from [Link]

• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab. Retrieved from [Link]

• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Retrieved from [Link]

• Environmental Marketing Services. (2024, February 12). Waste Disposal in Laboratory. Retrieved from [Link]

• PubChem. (n.d.). (2S)-tetrahydrofuran-2-carbaldehyde. Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: tetrahydrofuran. Retrieved from [Link]

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• 4. safety.rochester.edu [safety.rochester.edu]
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